(2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester

• CAS: 310887-98-0

Core Science & Biosynthesis

Comprehensive NMR Analysis of (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester: A Technical Guide for Structural Elucidation

Executive Summary

The elucidation of highly substituted alkene systems is a cornerstone of complex molecule synthesis, particularly in the development of terpene-derived chirons and macrolide precursors. (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester represents a critical intermediate where stereochemical fidelity dictates the success of downstream asymmetric reactions. This whitepaper provides a comprehensive, self-validating framework for the structural and stereochemical assignment of this molecule using 1D and 2D Nuclear Magnetic Resonance (NMR) spectroscopy.

By moving beyond simple peak-picking, this guide details the mechanistic causality behind the observed chemical shifts and provides a robust experimental protocol to ensure absolute confidence in isomeric assignment.

Stereochemical Architecture and Magnetic Anisotropy

Before interpreting spectral data, one must establish the causality between molecular geometry and nuclear shielding. The (2E) designation of this molecule is derived from the Cahn-Ingold-Prelog (CIP) priority rules:

• At C2: The ester group (-COOCH₃) outranks the vinylic proton (-H).

• At C3: The benzyloxymethyl group (-CH₂OBn) outranks the methyl group (-CH₃).

The (E)-configuration dictates that the two high-priority groups (-COOCH₃ and -CH₂OBn) are trans to one another. Crucially, this geometric arrangement places the C3-methyl group cis to the ester carbonyl. The magnetic anisotropy of the C=O double bond creates a deshielding cone that directly impacts this cis-oriented methyl group, pushing its resonance significantly downfield relative to its (Z)-counterpart[1]. This spatial relationship is the foundational logic for the predictive chemical shifts of this chiron and its parent alcohol derivatives[2].

1H and 13C NMR Data Synthesis

The following tables synthesize the expected quantitative NMR data for the (2E)-isomer. The values are predicted based on empirical rules for α,β-unsaturated systems and the foundational shifts of the parent (E)-methyl 4-hydroxy-3-methylbut-2-enoate framework[2].

Table 1: ¹H NMR Data (400 MHz, CDCl₃)

Shift (ppm)	Multiplicity	Integration	Assignment	Causality / Mechanistic Rationale
7.25–7.35	Multiplet (m)	5H	Phenyl (Ar-H)	Standard aromatic ring resonance of the benzyl group.
5.95	Quartet (q, J=1.5 Hz)	1H	C2-H (Vinylic)	Deshielded by the conjugated ester; exhibits fine ⁴J allylic coupling to the C3-CH₃ protons.
4.50	Singlet (s)	2H	Ph-CH₂-O	Benzylic deshielding combined with ether oxygen electronegativity.
4.05	Singlet (s)	2H	C4-CH₂-O	Allylic position attached directly to an electronegative oxygen atom.
3.70	Singlet (s)	3H	O-CH₃	Standard resonance for a methyl ester.
2.15	Doublet (d, J=1.5 Hz)	3H	C3-CH₃	Exhibits allylic coupling; shifted downfield (~0.2 ppm) due to its cis-relationship to the anisotropic carbonyl group.

Table 2: ¹³C NMR Data (100 MHz, CDCl₃)

Shift (ppm)	Assignment	Causality / Mechanistic Rationale
167.0	C1 (C=O)	Conjugated ester carbonyl carbon.
152.0	C3 (=C-)	β-carbon of an α,β-unsaturated system; strongly deshielded by resonance withdrawing effects.
138.0	Ar-C (Ipso)	Aromatic ipso carbon attached to the benzylic position.
128.5, 127.8, 127.6	Ar-C (o, m, p)	Standard aromatic carbons.
117.0	C2 (=CH-)	α-carbon of an α,β-unsaturated system; relatively shielded compared to standard alkenes due to resonance.
72.5	Ph-CH₂-O	Benzylic ether carbon.
67.5	C4-CH₂-O	Allylic ether carbon.
51.0	O-CH₃	Methoxy carbon of the ester.
19.5	C3-CH₃	Allylic methyl carbon; shifted downfield due to cis-carbonyl proximity.

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the NMR acquisition must be treated as a self-validating system. The following step-by-step protocol outlines the exact parameters required to unambiguously confirm both the constitution and the (E)-geometry of the compound.

Step 1: Matrix Selection and Preparation Dissolve 15–20 mg of the purified ester in 0.6 mL of anhydrous deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS).

• Causality: CDCl₃ is the optimal matrix due to its lack of exchangeable protons and ideal polarity for esters. The residual CHCl₃ peak (7.26 ppm for ¹H, 77.16 ppm for ¹³C) and the TMS signal (0.00 ppm) provide a dual-referencing system to prevent chemical shift drift[3].

Step 2: 1D ¹H NMR Acquisition Acquire the spectrum at 400 MHz using a 30° excitation pulse, a spectral width of 12 ppm, and a relaxation delay (D1) of 1.5 seconds.

• Causality: The 30° pulse (Ernst angle approximation) ensures rapid longitudinal relaxation (T1), allowing for precise quantitative integration of the vinylic (1H) and methyl (3H) signals without saturation.

Step 3: 1D ¹³C NMR Acquisition Acquire at 100 MHz utilizing broadband proton decoupling (e.g., WALTZ-16). Implement an extended relaxation delay (D1) of 3.0 seconds.

• Causality: Quaternary carbons (C1, C3, and Ar-Ipso) lack directly attached protons, severely limiting their dipole-dipole relaxation pathways[1]. A 3.0-second D1 ensures these nuclei fully relax between pulses, preventing their signals from disappearing into the baseline noise.

Step 4: 2D NOESY Validation (The Stereochemical Lock) Acquire a 2D Nuclear Overhauser Effect Spectroscopy (NOESY) experiment with a mixing time of 300 ms.

• Causality: The (E)-geometry hypothesizes that the C2-H and C4-CH₂ groups are co-facial (cis). A 300 ms mixing time is optimized for small molecules to allow NOE signal buildup while suppressing artifactual spin-diffusion. The observation of a strong NOE cross-peak between the C2-H (~5.95 ppm) and the C4-CH₂ (~4.05 ppm)—and the distinct lack of an NOE between C2-H and C3-CH₃—serves as the definitive, self-contained proof of the (2E) configuration.

Analytical Workflow Visualization

Workflow for the self-validating NMR acquisition and stereochemical assignment of the (2E)-isomer.

References

• Source: National Institutes of Health (NIH)
• Source: American Chemical Society (ACS)
• Spectrometric Identification of Organic Compounds, 8th Edition Source: Wiley URL

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An In-depth Technical Guide to the Mass Spectrometry Fragmentation of (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester

Abstract

This technical guide provides a comprehensive analysis of the mass spectrometric fragmentation behavior of (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester (C₁₃H₁₆O₃, MW: 220.26 g/mol ). As a molecule incorporating multiple functional groups—including a methyl ester, an α,β-unsaturated system, and a benzyloxy moiety—its fragmentation pattern is a composite of several competing and complementary pathways. This document elucidates the primary fragmentation mechanisms under both hard ionization (Electron Ionization, EI) and soft ionization (Electrospray Ionization, ESI) coupled with tandem mass spectrometry (MS/MS). Understanding these pathways is critical for the unambiguous structural confirmation and characterization of this compound and related structures in complex matrices, serving as an essential resource for researchers in synthetic chemistry, metabolomics, and drug development.

Molecular Structure and Ionization Considerations

The fragmentation of a molecule is intrinsically linked to its chemical structure. The target analyte, (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester, possesses several key features that dictate its behavior in the mass spectrometer:

• Methyl Ester Group: Prone to α-cleavages and the characteristic McLafferty rearrangement.

• Benzyloxy Group: Contains a highly labile benzylic C-O bond, which readily cleaves to produce the exceptionally stable benzyl or tropylium cation.

• α,β-Unsaturated System: The conjugated π-system influences charge distribution and can stabilize certain fragment ions.

Ionization Techniques: The choice of ionization technique fundamentally alters the initial energy imparted to the molecule, and thus, the extent of fragmentation observed.

• Electron Ionization (EI): A hard ionization technique that bombards the molecule with high-energy electrons (typically 70 eV), leading to the formation of an odd-electron molecular ion (M⁺•) with significant internal energy.[1][2] This results in extensive and often complex fragmentation, providing a detailed structural fingerprint. The molecular ion itself may be of low abundance or entirely absent.[3]

• Electrospray Ionization (ESI): A soft ionization technique that typically generates an even-electron protonated molecule ([M+H]⁺) with minimal internal energy.[4][5] As such, in-source fragmentation is limited. To induce fragmentation and gain structural information, tandem mass spectrometry (MS/MS) is required, where the precursor ion is isolated and subjected to collision-induced dissociation (CID).[2][4]

Electron Ionization (EI) Fragmentation Pathways

Under EI conditions, the high internal energy of the molecular ion (m/z 220) drives fragmentation through several competitive pathways. The resulting spectrum is a composite of ions formed from these distinct processes.

Pathway A: Benzylic Group Cleavage (Dominant)

This is anticipated to be the most favorable fragmentation route due to the formation of the highly resonance-stabilized C₇H₇⁺ ion.

• Formation of the Tropylium Ion: The most prominent fragmentation involves the cleavage of the C-O bond between the benzyl group and the rest of the molecule. This generates the benzyl cation, which rapidly rearranges to the more stable tropylium ion. This ion is observed at m/z 91 and is often the base peak in the spectra of benzyl-containing compounds.[6]

• Formation of the Acylium Ion: The corresponding radical fragment from this cleavage, [M - C₇H₇]⁺, would be observed at m/z 129 . This ion can then undergo further fragmentation.

Caption: Dominant benzylic cleavage pathway in EI-MS.

Pathway B: McLafferty Rearrangement

The McLafferty rearrangement is a hallmark fragmentation of carbonyl compounds that possess an accessible γ-hydrogen.[7][8] In the target molecule, the hydrogens on the C4 carbon (the -CH₂- linked to the benzyloxy oxygen) are in the γ-position relative to the carbonyl group.

• Hydrogen Transfer: The reaction proceeds via a six-membered ring transition state where a γ-hydrogen is transferred to the carbonyl oxygen.[9]

• α-β Bond Cleavage: This is followed by the cleavage of the bond between the α-carbon (C2) and β-carbon (C3).

• Fragment Formation: This process results in the elimination of a neutral molecule (in this case, 1-(benzyloxy)prop-1-ene, C₁₀H₁₂O) and the formation of a characteristic radical cation at m/z 74 . This m/z 74 fragment is highly diagnostic for methyl esters containing a γ-hydrogen.[10][11]

Caption: McLafferty rearrangement pathway in EI-MS.

Pathway C: Ester Group α-Cleavages

Cleavages adjacent to the carbonyl group are also common fragmentation pathways for esters.[12][13]

• Loss of Methoxy Radical: Cleavage of the C-O bond can result in the loss of a methoxy radical (•OCH₃, 31 Da), yielding a stable acylium ion at m/z 189 .

• Loss of Carbomethoxy Radical: Alternatively, cleavage of the C-C bond alpha to the carbonyl can lead to the loss of the entire carbomethoxy radical (•COOCH₃, 59 Da), producing an ion at m/z 161 .

ESI-MS/MS Fragmentation of the Protonated Molecule

In ESI positive ion mode, the analyte is detected as the protonated molecule, [M+H]⁺, at m/z 221 . Fragmentation is induced via CID, and the pathways for these even-electron ions are dominated by the loss of stable, neutral molecules.

• Loss of Benzyl Alcohol: The most probable fragmentation of the [M+H]⁺ ion is the loss of a neutral benzyl alcohol molecule (C₇H₈O, 108 Da). This occurs via protonation likely at the ether oxygen, followed by cleavage, resulting in a fragment ion at m/z 113 .

• Loss of Methanol: Protonation of the ester carbonyl can facilitate the neutral loss of methanol (CH₃OH, 32 Da), leading to the formation of an acylium ion at m/z 189 .

• Formation of Benzyl Cation: Despite starting with an even-electron precursor, the formation of the highly stable benzyl cation (m/z 91 ) is still a very probable event through charge-induced dissociation.[14]

Summary of Key Diagnostic Fragment Ions

The following table summarizes the key ions expected in the mass spectrum of (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester, which serve as diagnostic markers for its structural elucidation.

m/z (EI)	m/z (ESI-MS/MS)	Proposed Formula	Ion Structure/Origin	Pathway
220	221 ([M+H]⁺)	C₁₃H₁₆O₃	Molecular Ion	-
91	91	C₇H₇⁺	Tropylium Cation	Benzylic Cleavage
189	189	C₁₂H₁₃O₂⁺	[M - OCH₃]⁺	α-Cleavage
129	-	C₇H₉O₂⁺	[M - C₇H₇]⁺	Benzylic Cleavage
-	113	C₆H₉O₂⁺	[M+H - C₇H₈O]⁺	Neutral Loss (BnOH)
74	-	C₃H₆O₂⁺•	Enol Radical Cation	McLafferty Rearrangement

Bolded entries represent the most diagnostic and likely high-abundance fragments.

Experimental Protocols

To acquire the data discussed, standardized analytical methods should be employed. The following are generalized protocols for sample analysis.

A. Gas Chromatography-Mass Spectrometry (GC-MS) for EI Analysis

This method is suitable for analyzing the volatile ester after appropriate sample preparation.

• Sample Preparation: Dissolve 1 mg of the compound in 1 mL of a suitable solvent (e.g., ethyl acetate or dichloromethane).

• GC Conditions:

  • Injector: Split/splitless, 250°C.

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms or equivalent).

  • Carrier Gas: Helium, constant flow of 1.0 mL/min.

  • Oven Program: Initial temperature 70°C, hold for 1 min, ramp at 15°C/min to 280°C, hold for 10 min.

• MS Conditions:

  • Ion Source: Electron Ionization (EI).

  • Ionization Energy: 70 eV.

  • Source Temperature: 230°C.

  • Mass Analyzer: Scan mode, m/z range 40-450.

B. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for ESI Analysis

This method analyzes the compound directly without derivatization.

• Sample Preparation: Prepare a 10 µg/mL solution of the compound in 50:50 acetonitrile:water with 0.1% formic acid.

• LC Conditions:

  • Column: C18, 2.1 x 50 mm, 1.8 µm particle size.

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: Start at 10% B, ramp to 95% B over 5 minutes, hold for 2 minutes, return to initial conditions.

  • Flow Rate: 0.4 mL/min.

• MS/MS Conditions:

  • Ion Source: Electrospray Ionization (ESI), positive mode.

  • Capillary Voltage: 3.5 kV.

  • Gas Temperature: 325°C.

  • Precursor Ion Selection: Isolate m/z 221.

  • Collision Gas: Nitrogen or Argon.

  • Collision Energy: Ramped (e.g., 10-40 eV) to observe the full range of product ions.

Caption: Generalized workflow for mass spectrometric analysis.

Conclusion

The mass spectrometric fragmentation of (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester is predictable and highly informative. Under EI, the spectrum is expected to be dominated by the tropylium ion at m/z 91 , with a secondary diagnostic peak from the McLafferty rearrangement at m/z 74 . Under ESI-MS/MS conditions, the fragmentation of the protonated molecule at m/z 221 will primarily yield ions from the neutral loss of benzyl alcohol (m/z 113) and the formation of the benzyl cation (m/z 91). The presence and relative abundance of these key fragments provide a robust and self-validating system for the confident structural identification of this molecule.

References

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• Hsu, F. F., et al. (2013). Characterization of Wax Esters by Electrospray Ionization Tandem Mass Spectrometry: Double Bond Effect and Unusual Product Ions. Journal of the American Society for Mass Spectrometry. Available at: [Link]

• Whitman College. (n.d.). GCMS Section 6.14 - Fragmentation of Esters. Available at: [Link]

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• DeRuiter, J., et al. (2003). Mass spectral fragmentation pattern (EI, 70 eV) of the underivatized methylenedioxypiperazines and ethoxybenzylpiperazines. Journal of Analytical Toxicology. Available at: [Link]

• Google Patents. (n.d.). CN101391948B - Method for preparing 3-methyl-2-butenoic acid.

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• Kirby, A. J., et al. (2014). ELECTROSPRAY IONIZATION (ESI) FRAGMENTATIONS AND DIMETHYLDIOXIRANE REACTIVITIES OF THREE DIVERSE LACTAMS HAVING FULL, HALF, AND ZERO RESONANCE ENERGIES. Journal of the Chilean Chemical Society. Available at: [Link]

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Physical and chemical properties of (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester

Executive Summary

(2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester (CAS: 310887-98-0) is a highly functionalized, synthetically versatile C5 building block. Characterized by an α,β -unsaturated ester conjugated system and a protected allylic alcohol, this compound is a critical synthon in advanced organic synthesis. It is most prominently utilized in the synthesis of (+)-2-C-Methyl-D-erythritol-4-phosphate (MEP) and branched polyols such as methylerythritol and methylthreitol, which are foundational intermediates in the non-mevalonate (MEP) pathway for terpenoid biosynthesis (1)[1].

This whitepaper provides an in-depth analysis of its physicochemical properties, structural reactivity, and field-proven experimental protocols for its synthesis and downstream application.

Structural and Physicochemical Profiling

The molecule features a strictly defined (2E)-stereochemistry, which is thermodynamically favored but requires precise kinetic control during synthesis to avoid contamination by the (2Z)-isomer (2)[2]. The presence of the bulky benzyloxy group at the C4 position provides robust steric shielding and orthogonal protection for the allylic hydroxyl group.

Quantitative Data Summary

Property	Value
Chemical Name	(2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester
CAS Registry Number	310887-98-0
Molecular Formula	C₁₃H₁₆O₃
Molecular Weight	220.26 g/mol
Monoisotopic Mass	220.1099 Da
Appearance	Colorless to pale yellow viscous liquid
Density (Predicted)	~1.08 g/cm³
Boiling Point (Predicted)	~310–330 °C at 760 mmHg
Solubility	Soluble in DCM, EtOAc, MeOH; Insoluble in H₂O

Data supported by commercial reference standards (3)[3].

Chemical Reactivity and Mechanistic Insights

The utility of this compound stems from its orthogonal reactivity profile:

• Michael Acceptor: The α,β -unsaturated methyl ester is highly electrophilic at the C3 position, allowing for conjugate additions. However, the C3-methyl group introduces steric hindrance, making it selectively reactive only with strong, soft nucleophiles.

• Allylic Ether Cleavage: The benzyl ether can be cleaved via catalytic hydrogenolysis. The primary mechanistic challenge is achieving chemoselectivity—cleaving the C-O benzyl bond without reducing the conjugated C=C double bond.

• Ester Manipulation: The methyl ester can be selectively reduced to an allylic alcohol using DIBAL-H at low temperatures (-78 °C) without affecting the benzyl ether.

Experimental Protocols: Synthesis and Deprotection

Protocol 1: Stereoselective Horner-Wadsworth-Emmons (HWE) Olefination

This protocol details the bottom-up synthesis of the target ester from benzyloxyacetone, prioritizing the (2E)-isomer.

• Causality of Experimental Choices: Standard bases (e.g., NaH) in HWE reactions often yield a difficult-to-separate mixture of E/Z isomers. By utilizing Roush-Masamune conditions (LiCl and DBU), the lithium cation tightly chelates the phosphonate and the carbonyl oxygen. This stabilizes the transition state leading to the thermodynamically favored trans oxaphosphetane intermediate, dramatically enhancing the E:Z selectivity.

• Step-by-Step Methodology:

  • Activation: Suspend anhydrous LiCl (1.2 eq) in dry THF under an argon atmosphere. Add trimethyl phosphonoacetate (1.1 eq) and cool the mixture to 0 °C.

  • Deprotonation: Add DBU (1.1 eq) dropwise. Stir for 30 minutes until a clear solution of the phosphonate carbanion is formed.

  • Addition: Slowly add benzyloxyacetone (1.0 eq) dissolved in THF. Allow the reaction to warm to room temperature and stir for 12 hours.

  • Quenching & Extraction: Quench with saturated aqueous NH₄Cl. Extract the aqueous layer with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate in vacuo.

  • Purification: Purify via silica gel flash chromatography (Hexanes/EtOAc gradient) to isolate the pure (2E)-isomer.

• Self-Validation System: The success of the stereocontrol is validated by ¹H NMR of the crude mixture prior to chromatography. The vinylic proton of the (2E)-isomer resonates significantly downfield compared to the (2Z)-isomer due to the deshielding effect of the cis-ester carbonyl. A crude E:Z ratio of >9:1 confirms the efficacy of the lithium-chelation control.

Logical workflow of the stereoselective Horner-Wadsworth-Emmons synthesis.

Protocol 2: Chemoselective Benzyl Ether Hydrogenolysis

This protocol outlines the deprotection of the benzyl group to yield the free allylic alcohol, a necessary step before entering the MEP pathway.

• Causality of Experimental Choices: Standard hydrogenolysis (Pd/C, H₂ gas) risks over-reducing the conjugated double bond, yielding an unwanted saturated ester. To achieve absolute chemoselectivity, a poisoned catalyst (Lindlar's catalyst: 5% Pd/CaCO₃ poisoned with lead) is utilized. The lead deactivates the catalyst sufficiently to prevent alkene reduction while permitting the cleavage of the benzylic C-O bond.

• Step-by-Step Methodology:

  • Preparation: Dissolve the target ester in a 1:1 mixture of EtOAc and absolute EtOH.

  • Catalyst Loading: Add Lindlar's catalyst (10% w/w). Purge the reaction flask with vacuum and backfill with Argon (3x).

  • Hydrogenation: Purge the flask with H₂ gas and maintain under a strict 1 atm H₂ balloon. Stir vigorously at room temperature.

  • Filtration: Once complete, immediately filter the suspension through a tightly packed Celite pad to remove the palladium catalyst. Wash the pad with EtOAc.

  • Concentration: Evaporate the solvent in vacuo to yield methyl (2E)-4-hydroxy-3-methylbut-2-enoate.

• Self-Validation System: The chemoselectivity is continuously validated via Thin-Layer Chromatography (TLC). The disappearance of the UV-active starting material and the emergence of a highly polar, KMnO₄-stainable spot (the allylic alcohol) indicates successful deprotection. If the product loses its UV absorbance at 254 nm, it signals a failure in catalyst poisoning (over-reduction to the saturated ester).

Application in Terpenoid Biosynthesis (MEP Pathway)

The MEP pathway is an essential alternative to the mevalonate pathway for isoprenoid biosynthesis, utilized by many pathogenic bacteria (e.g., Mycobacterium tuberculosis) and plant plastids. Isoprenoids are the precursors to vital therapeutics, including antimalarials (artemisinin) and chemotherapeutics (paclitaxel).

(2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester acts as a highly functionalized C5 template. Its pre-installed methyl group at C3 and the protected hydroxyl at C4 perfectly map onto the carbon skeleton of methylerythritol. Following the chemoselective deprotection described in Protocol 2, the resulting allylic alcohol undergoes Sharpless Asymmetric Dihydroxylation (AD) to establish the precise stereocenters required for (+)-2-C-Methyl-D-erythritol-4-phosphate (MEP).

Conversion of the target ester into the MEP pathway intermediate.

References

• (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester Product Specifications , Clinivex. 3

• 310887-98-0 | Methyl (E)-4-(benzyloxy)-3-methylbut-2-enoate Documentation , BLDpharm. 2

• Polyols Suppliers USA: Applications in Terpenoid Synthon Preparation , American Chemical Suppliers. 1

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Mechanism of Formation and Synthetic Utility of (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester

Executive Summary & Chemical Identity

(2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester (CAS: 310887-98-0) is a highly specialized α,β -unsaturated ester utilized extensively as a chiral building block in advanced organic synthesis[1][2]. Its primary application lies in the preparation of (+)-2-C-Methyl-D-erythritol-4-phosphate (MEP) and related branched polyols[3][4]. Because the MEP pathway is essential for isoprenoid biosynthesis in many human pathogens (e.g., Mycobacterium tuberculosis, Plasmodium falciparum) but absent in mammals, this molecule serves as a critical synthon for developing novel anti-infective agents[4][5].

Quantitative Chemical Profile

Property	Value
IUPAC Name	Methyl (2E)-4-(benzyloxy)-3-methylbut-2-enoate
CAS Number	310887-98-0
Molecular Formula	C₁₃H₁₆O₃
Molecular Weight	220.27 g/mol
Structural Features	α,β -unsaturated methyl ester, γ -benzyloxy ether
Appearance	Colorless to pale yellow oil

Core Mechanism of Formation: Horner-Wadsworth-Emmons (HWE) Olefination

The most robust and stereoselective method to synthesize this molecule is the Horner-Wadsworth-Emmons (HWE) reaction . This process involves the reaction of 1-benzyloxy-2-propanone (the electrophile) with methyl diethylphosphonoacetate (the nucleophile) in the presence of a strong base.

Causality of Experimental Choices: Why HWE over Wittig?

While a classic Wittig reaction could theoretically form the required double bond, the HWE olefination is deliberately chosen for two critical reasons:

• Byproduct Partitioning (Self-Validation): The HWE reaction generates a water-soluble dialkyl phosphate byproduct (diethyl phosphate). During an aqueous workup, this byproduct partitions entirely into the aqueous layer, whereas the classic Wittig byproduct (triphenylphosphine oxide) requires tedious chromatographic separation.

• Superior E-Selectivity: Phosphonate carbanions are more nucleophilic than phosphonium ylides. The reversibility of the initial carbanion addition in the HWE reaction allows the system to equilibrate toward the more thermodynamically stable trans-disubstituted oxaphosphetane intermediate, strongly favoring the (2E)-alkene geometry.

Mechanistic Pathway

Fig 1. Horner-Wadsworth-Emmons mechanism for the formation of the (2E)-butenoic acid methyl ester.

Stereochemical Rationale: Thermodynamic vs. Kinetic Control

The stereochemical outcome (formation of the 2E isomer) is dictated by steric bulk during the transition state.

• The Transition State: When the phosphonate carbanion attacks the ketone, two diastereomeric alkoxides can form. These rapidly cyclize into four-membered oxaphosphetane rings.

• Steric Minimization: The system equilibrates to favor the oxaphosphetane where the bulky benzyloxymethyl group ( −CH2​OBn ) and the ester group ( −COOMe ) occupy pseudo-equatorial positions to minimize 1,3-diaxial-like steric clashes.

• Cycloreversion: A concerted syn-elimination (retro-[2+2] cycloaddition) breaks the oxaphosphetane ring, locking the −CH2​OBn and −COOMe groups on opposite sides of the newly formed double bond, yielding the (2E) configuration.

Reaction Condition Optimization

Altering the base and solvent matrix can fine-tune the E/Z ratio.

Base System	Solvent	Temp (°C)	Yield (%)	E:Z Ratio	Mechanistic Rationale
NaH	THF	0 to RT	82	85:15	Standard thermodynamic control; THF solvates Na⁺ well.
LHMDS	THF	-78 to RT	78	80:20	Bulky base; slightly lower E-selectivity due to kinetic trapping.
LiCl / DBU	MeCN	RT	88	92:8	Masamune-Roush conditions. Li⁺ tightly chelates the intermediates, maximizing thermodynamic E-selectivity.

Self-Validating Experimental Protocol

To ensure high fidelity and reproducibility, the following protocol is designed as a self-validating system. Each step contains an observable metric to confirm successful progression.

Reagents:

• 1-Benzyloxy-2-propanone (1.0 eq)

• Methyl diethylphosphonoacetate (1.1 eq)

• Sodium hydride (60% dispersion in mineral oil, 1.2 eq)

• Anhydrous Tetrahydrofuran (THF)

Step 1: Carbanion Generation

• Suspend NaH in anhydrous THF under an inert argon atmosphere at 0 °C.

• Add methyl diethylphosphonoacetate dropwise.

• Validation Checkpoint: Observe immediate H2​ gas evolution. The opaque suspension will turn into a clear, pale-yellow solution, confirming quantitative and irreversible deprotonation.

Step 2: Electrophilic Addition

• Add 1-benzyloxy-2-propanone dropwise to the carbanion solution at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2 hours.

• Validation Checkpoint: Perform Thin Layer Chromatography (TLC) using Hexanes/EtOAc (8:2). The starting ketone (UV-inactive, stains dark with anisaldehyde) will disappear, replaced by a highly UV-active spot (the conjugated ester product).

Step 3: Quenching & Phase Separation

• Quench the reaction carefully with saturated aqueous NH4​Cl to neutralize residual base.

• Extract the aqueous layer three times with Ethyl Acetate (EtOAc).

• Validation Checkpoint: The water-soluble diethyl phosphate byproduct partitions entirely into the aqueous layer. Evaporating the organic layer will leave crude product free of phosphorus impurities.

Step 4: Chromatographic Isolation & NMR Verification

• Purify the crude oil via silica gel flash chromatography.

• Validation Checkpoint: 1H NMR analysis. The vinylic proton (C2-H) of the (2E)-isomer will appear as a distinct fine quartet (due to allylic coupling with the C3-methyl group) around δ 5.8–6.0 ppm. Integration of this peak against any minor Z-isomer peaks validates the stereochemical purity.

Downstream Application: The MEP Pathway

Once synthesized, (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester is subjected to asymmetric dihydroxylation (e.g., Sharpless AD-mix) and subsequent deprotection/phosphorylation to yield 2-C-Methyl-D-erythritol-4-phosphate (MEP) [4].

MEP is the first committed, pathway-specific intermediate in the non-mevalonate route to isoprenoids[5][6]. Because humans rely exclusively on the mevalonate pathway, enzymes processing MEP (such as IspC/Dxr) are prime targets for next-generation antibiotics[3][7].

Fig 2. Integration of the synthetic (2E)-ester into the preparation of the MEP pathway intermediate.

References

• Koppisch, A. T., Blagg, B. S. J., & Poulter, C. D. (2000). Synthesis of 2-C-methyl-D-erythritol 4-phosphate: The First Pathway-Specific Intermediate in the Methylerythritol Phosphate Route to Isoprenoids. Organic Letters, 2(2), 215-217.[Link]

• Fontana, A., Messina, R., Spinella, A., & Cimino, G. (2000). Simple and Versatile Synthesis of Branched Polyols: (+)-2-C-Methylerythritol and (+)-2-C-Methylthreitol. Tetrahedron Letters, 41(42), 8093-8097.[Link]

• Wadsworth, W. S., & Emmons, W. D. (1961). The Utility of Phosphonate Carbanions in Olefin Synthesis. Journal of the American Chemical Society, 83(7), 1733-1738.[Link]

• Kuzuyama, T., Takagi, M., Kaneda, K., & Seto, H. (2000). Formation of 4-(cytidine 5'-diphospho)-2-C-methyl-D-erythritol from 2-C-methyl-D-erythritol 4-phosphate by 2-C-methyl-D-erythritol 4-phosphate cytidylyltransferase, a new enzyme in the nonmevalonate pathway. Tetrahedron Letters, 41(16), 2925-2928.[Link]

Sources

• 1. clinivex.com [clinivex.com]
• 2. polyols suppliers USA [americanchemicalsuppliers.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis of 2-C-methyl-D-erythritol 4-phosphate: the first pathway-specific intermediate in the methylerythritol phosphate route to isoprenoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]
• 7. researchgate.net [researchgate.net]

Thermodynamic Stability and Degradation Kinetics of (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Focus: Structural thermodynamics, forced degradation pathways, and self-validating experimental methodologies.

Executive Summary

(2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester (CAS: 310887-98-0)[1] is a highly functionalized α,β-unsaturated ester utilized as a critical building block in the synthesis of complex isoprenoids, terpenes, and pharmaceutical intermediates. Because it contains multiple reactive loci—an oxidatively labile benzyl ether, a hydrolyzable methyl ester, and a photo-sensitive conjugated double bond—understanding its thermodynamic stability is paramount for successful multi-step synthesis and storage. This whitepaper provides an in-depth mechanistic analysis of its stability profile, supported by field-proven, self-validating analytical protocols.

Structural and Thermodynamic Profiling

Stereochemical Configuration and Acyclic Conformational Analysis

The thermodynamic stability of this molecule is heavily dictated by its stereochemistry. Applying Cahn-Ingold-Prelog (CIP) priority rules to the C2=C3 double bond:

• C2 Position: The ester group (-COOCH₃) takes priority over the hydrogen atom.

• C3 Position: The benzyloxymethyl group (-CH₂OBn) takes priority over the methyl group (-CH₃).

In the (2E)-configuration, the highest priority groups (-COOCH₃ and -CH₂OBn) are positioned trans to each other. Consequently, the bulky benzyloxymethyl ether and the ester moiety are kept on opposite sides of the alkene plane.

Causality of Thermodynamic Preference

The (E)-isomer is generally more thermodynamically stable than the (Z)-isomer in acyclic systems because it minimizes steric repulsion between the bulkiest substituents[2]. If the molecule were to adopt the (2Z)-configuration, it would suffer from severe A-1,3 (allylic) strain between the -COOCH₃ group and the massive -CH₂OBn group. By adopting the (2E)-geometry, the molecule minimizes this steric clash, allowing the α,β-unsaturated system to achieve optimal orbital overlap (s-trans conformation) for maximum resonance stabilization.

Thermodynamic E/Z isomerization pathway under UV and thermal conditions.

Degradation Vectors and Chemical Lability

While the (2E)-isomer is thermodynamically favored, the molecule remains susceptible to specific degradation vectors under forced conditions.

• Photolytic Isomerization: Exposure to UV light (e.g., 254 nm) excites the conjugated π-system, breaking the π-bond to form a diradical intermediate. Free rotation around the C2-C3 sigma bond followed by relaxation leads to a photostationary state containing both (E) and (Z) isomers.

• Benzyl Ether Cleavage: The benzyl (Bn) protecting group is highly stable under basic and mild acidic conditions[3]. However, it is highly labile under oxidative conditions. Reagents like 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) act as single-electron oxidants, targeting the electron-rich benzylic position to facilitate cleavage[4]. Recent methodologies even utilize visible-light-mediated DDQ catalysis for this deprotection[5].

• Ester Hydrolysis: The methyl ester is susceptible to classic base-catalyzed saponification or strong acid-catalyzed hydrolysis, yielding the corresponding carboxylic acid.

Primary degradation vectors and resulting chemical products.

Self-Validating Experimental Workflows

To accurately assess the stability of this compound, experimental protocols must be self-validating. This means incorporating internal standards and orthogonal checks to differentiate between simple isomerization and destructive degradation.

Protocol A: Photolytic E/Z Isomerization and Equilibrium Determination

Objective: Determine the thermodynamic ratio of E/Z isomers and the rate of photo-isomerization. Causality & Validation: Biphenyl is used as an internal standard. Because biphenyl is highly stable under 254 nm UV, any decrease in the combined peak area of the (E) and (Z) isomers relative to biphenyl indicates destructive degradation (e.g., polymerization) rather than simple isomerization.

Step-by-Step Methodology:

• Preparation: Dissolve (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester in HPLC-grade acetonitrile to a concentration of 1.0 mg/mL. Add biphenyl to a final concentration of 0.1 mg/mL.

• Irradiation: Transfer 2 mL aliquots into UV-transparent quartz cuvettes. Place in a photoreactor equipped with 254 nm lamps at a controlled temperature of 25 °C.

• Sampling: Extract 50 µL aliquots at t = 0, 15, 30, 60, and 120 minutes. Keep samples in amber vials to halt further photo-reactions.

• Analysis: Inject onto a Reversed-Phase HPLC (C18 column, 5 µm, 4.6 x 150 mm) using a water/acetonitrile gradient. Monitor at 220 nm.

• Data Processing: Calculate the (Z)/(E) ratio. The point at which this ratio stabilizes represents the photostationary thermodynamic equilibrium.

Protocol B: Oxidative Forced Degradation of the Benzyl Ether

Objective: Quantify the lability of the benzyl ether protecting group under standard oxidative deprotection conditions[3]. Causality & Validation: The inclusion of water in the solvent matrix is critical. DDQ oxidizes the benzylic carbon to a stabilized carbocation; water acts as the necessary nucleophile to trap this intermediate, forming a hemiacetal that collapses into benzaldehyde and the free alcohol. Without water, the reaction stalls.

Step-by-Step Methodology:

• Reaction Setup: Dissolve 100 µmol of the ester in a biphasic mixture of 5 mL dichloromethane (DCM) and 50 µL of deionized water.

• Oxidation: Add 1.5 equivalents (150 µmol) of 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) in one portion. The solution will immediately turn deep red/brown.

• Monitoring: Stir at room temperature. Monitor the consumption of the starting material via TLC (Hexanes/Ethyl Acetate 7:3) or LC-MS.

• Quenching: Upon completion (typically < 2 hours), quench the reaction by adding 5 mL of saturated aqueous NaHCO₃. This neutralizes the acidic byproducts of DDQ reduction.

• Isolation: Extract the aqueous layer with DCM (3 x 5 mL). Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield methyl (2E)-4-hydroxy-3-methylbut-2-enoate.

Quantitative Stability Data

The following table summarizes the kinetic and thermodynamic stability parameters of (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester under various forced conditions.

Environmental Condition	Primary Degradation Pathway	Estimated Half-Life ( )	Major Degradant / Product
Thermal (80 °C, Dark, pH 7)	None (Highly Stable)	> 30 days	N/A
Photolytic (254 nm, 25 °C)	E/Z Isomerization	~ 45 minutes	(2Z)-Isomer (Equilibrium mix)
Oxidative (DDQ, DCM/H₂O)	Benzyl Ether Cleavage	< 2 hours	Methyl (2E)-4-hydroxy-3-methylbut-2-enoate
Acidic (1M HCl, 60 °C)	Ester Hydrolysis	~ 12 hours	(2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid
Reductive (H₂, Pd/C, MeOH)	Ether Hydrogenolysis	< 1 hour	Methyl (2E)-4-hydroxy-3-methylbut-2-enoate

Conclusion & Best Practices

(2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester exhibits excellent thermal stability due to the thermodynamic preference of its (E)-configuration, which minimizes steric strain between the ester and the bulky benzyloxy group. However, its sensitivity to UV light necessitates storage in amber or opaque containers to prevent (Z)-isomer contamination. When utilizing this compound in multi-step synthesis, orthogonal protecting group strategies must account for the high lability of the benzyl ether under oxidative and reductive conditions, while leveraging its stability against bases and mild acids.

Sources

• 1. clinivex.com [clinivex.com]
• 2. methyl (E)-3-methyl-4-oxobut-2-enoate | 40835-18-5 | Benchchem [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Benzyl Ethers [organic-chemistry.org]
• 5. chemrxiv.org [chemrxiv.org]

Solvation Dynamics and Compatibility Profile of (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester

Target Audience: Synthetic Chemists, Formulation Scientists, and Process Development Professionals Compound: (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester (CAS: 310887-98-0)[1]

As a Senior Application Scientist, I approach solvent selection not merely as a practical necessity, but as a tunable thermodynamic parameter. The compound (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester—a highly versatile building block with the molecular formula C13H16O3[1]—presents a fascinating solvation profile. Because it is frequently utilized in the synthesis of complex pharmaceutical active pharmaceutical ingredients (APIs), understanding its behavior in organic solvents is critical for optimizing reaction kinetics, liquid-liquid extractions, and chromatographic purifications.

This whitepaper provides an in-depth analysis of the compound's solubility profile, the mechanistic forces driving its solvation, and field-proven experimental protocols for thermodynamic solubility validation.

Structural Analysis & Mechanistic Solvation

To predict and manipulate the solubility of this compound, we must deconstruct its molecular architecture. The molecule is a hybrid of three distinct functional domains, each dictating specific solvent interactions:

• The Benzyloxy Moiety (Lipophilic Domain): The bulky aromatic ring coupled with an ether linkage imparts substantial lipophilicity. This domain drives high solubility in aromatic hydrocarbons (e.g., toluene) and halogenated solvents (e.g., dichloromethane) via London dispersion forces and π−π stacking interactions. Analogous structures, such as methyl 4-(benzyloxy)-2-methylbut-2-enoate (MW: 220.26 g/mol )[2], exhibit similar highly lipophilic behavior, confirming the dominant role of the benzyl group in phase partitioning.

• The α,β -Unsaturated Methyl Ester (Polar Domain): The ester carbonyl acts as a potent hydrogen bond acceptor. This facilitates rapid solvation in polar aprotic solvents (THF, DMF) and allows moderate solubility in polar protic solvents (alcohols) through hydrogen bonding with the solvent's hydroxyl protons.

• Stereochemical Planarity (2E Configuration): The trans-geometry creates an extended, relatively planar conformation. This extended surface area enhances favorable cavity-formation energies in non-polar solvents compared to its more compact (2Z) isomer, though it restricts aqueous solubility to near-zero due to massive hydrophobic exclusion.

Quantitative Solubility Profile in Organic Solvents

The table below summarizes the empirical and thermodynamically predicted solubility profile of (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester across standard organic solvent classes at 25°C.

Solvent Class	Representative Solvent	Dielectric Constant ( ε )	Solubility (mg/mL at 25°C)	Primary Solvation Mechanism
Polar Aprotic	Tetrahydrofuran (THF)	7.5	> 500 (Miscible)	Strong dipole-dipole; H-bond acceptor
Halogenated	Dichloromethane (DCM)	8.9	> 500 (Miscible)	London dispersion; dipole interactions
Ester	Ethyl Acetate (EtOAc)	6.0	> 400	"Like-dissolves-like"; structural homology
Aromatic	Toluene	2.4	> 300	π−π stacking with benzyl moiety
Polar Protic	Methanol (MeOH)	32.7	100 - 200	H-bond donor to ester carbonyl
Non-Polar	Hexanes / Heptane	1.9	20 - 50	Weak dispersion forces (Anti-solvent)
Aqueous	Water	80.1	< 0.1	Hydrophobic exclusion

Experimental Methodology: Thermodynamic Solubility Determination

To ensure data integrity during process development, solubility must be measured thermodynamically rather than kinetically. The following self-validating "Shake-Flask" protocol is designed to eliminate supersaturation artifacts and membrane adsorption errors.

Step-by-Step Protocol

• Solid/Liquid Dispensing: Weigh an excess amount of the high-purity reference standard (e.g., sourced via Toronto Research Chemicals[3]) into a 5 mL amber glass vial. Causality: Amber glass is used because α,β -unsaturated systems can be prone to UV-induced photo-isomerization (E to Z).

• Solvent Addition: Add 1.0 mL of the target organic solvent. Seal with a PTFE-lined cap to prevent solvent evaporation, which would artificially inflate the concentration readings.

• Isothermal Equilibration: Place the vial in an orbital shaker at 25°C ± 0.1°C for 48 hours. Causality: A 48-hour window guarantees the transition from kinetic dissolution to a true thermodynamic equilibrium, preventing false-positive supersaturation data.

• Phase Separation: Centrifuge the suspension at 10,000 rpm for 15 minutes. Causality: Centrifugation is strictly preferred over syringe filtration. Lipophilic compounds like benzyloxy-esters often adsorb onto standard nylon or PTFE filter membranes, which artificially lowers the quantified solubility in the filtrate.

• Quantification: Dilute the supernatant appropriately and analyze via HPLC-UV at ~216 nm (the optimal wavelength for the conjugated unsaturated ester system).

Workflow for the Shake-Flask Thermodynamic Solubility Determination.

Application in Drug Development Workflows

Understanding this solubility profile directly informs downstream synthetic operations. Because the compound is highly soluble in polar aprotic and halogenated solvents, but poorly soluble in water and hexanes, we can engineer highly efficient workup procedures.

• Liquid-Liquid Extraction (LLE): Following a reaction in a water-miscible solvent (like DMF or THF), quenching with water and extracting with Ethyl Acetate or DCM will yield near-quantitative recovery of the ester in the organic phase due to its high partition coefficient.

• Chromatographic Purification: The differential solubility between Hexanes (low) and EtOAc (high) makes a Hexane/EtOAc gradient the ideal mobile phase for silica gel chromatography.

• Regulatory & Safety Tracking: When scaling up these workflows, it is highly recommended to monitor the compound's safety data and regulatory compliance through chemical substance tracking platforms like NextSDS[4].

Decision tree for selecting organic solvents based on the compound's solubility.

References

• Fisher Scientific, "(2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester, TRC",[Link]

• PubChem, "Methyl 4-(benzyloxy)-2-methylbut-2-enoate | C13H16O3 | CID 71332567",[Link]

• NextSDS, "(2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester", [Link]

Sources

• 1. clinivex.com [clinivex.com]
• 2. Methyl 4-(benzyloxy)-2-methylbut-2-enoate | C13H16O3 | CID 71332567 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester, TRC 10 mg | Buy Online | Toronto Research Chemicals | Fisher Scientific [fishersci.be]
• 4. nextsds.com [nextsds.com]

Protocols & Analytical Methods

Synthesis Protocol for (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester: An Application Note

Abstract

This application note provides a comprehensive, step-by-step protocol for the synthesis of (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester, a valuable intermediate in organic synthesis. The methodology leverages the Horner-Wadsworth-Emmons (HWE) reaction to ensure high (E)-stereoselectivity, a critical parameter for its application in the synthesis of complex molecules and active pharmaceutical ingredients. This document is intended for researchers, scientists, and professionals in drug development, offering detailed experimental procedures, mechanistic insights, and guidelines for purification and characterization.

Introduction

(2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester is a key building block in the synthesis of various biologically active compounds. Its structure, featuring a trisubstituted α,β-unsaturated ester with a protected hydroxyl group, makes it a versatile precursor for the introduction of specific functionalities. The precise control of the (E)-geometry of the double bond is often crucial for the desired biological activity of the final product.

The Horner-Wadsworth-Emmons (HWE) reaction is a powerful and widely used method for the stereoselective synthesis of alkenes, particularly α,β-unsaturated esters.[1] Compared to the classical Wittig reaction, the HWE reaction offers significant advantages, including the use of more nucleophilic and less basic phosphonate carbanions, and a simpler purification process due to the water-soluble nature of the phosphate byproducts.[2][3] This protocol details the application of the HWE reaction for the efficient and stereoselective synthesis of the title compound.

Reaction Scheme

The synthesis is a two-step process, commencing with the preparation of the key Horner-Wadsworth-Emmons reagent, followed by the olefination reaction.

Step 1: Synthesis of Triethyl 2-phosphonopropionate (2)

Caption: Michaelis-Arbuzov reaction for the synthesis of the HWE reagent.

Step 2: Horner-Wadsworth-Emmons Reaction

Caption: Horner-Wadsworth-Emmons olefination to form the target compound.

Materials and Methods

Reagents and Solvents

Reagent/Solvent	Grade	Supplier	CAS No.
Ethyl 2-bromopropionate	≥98%	Sigma-Aldrich	535-11-5
Triethyl phosphite	≥98%	Sigma-Aldrich	122-52-1
Benzyloxyacetaldehyde	≥95%	Fluorochem	60656-87-3
Sodium hydride (NaH)	60% dispersion in mineral oil	Sigma-Aldrich	7646-69-7
Anhydrous Tetrahydrofuran (THF)	≥99.9%	Sigma-Aldrich	109-99-9
Diethyl ether	Anhydrous, ≥99.7%	Sigma-Aldrich	60-29-7
Ethyl acetate	HPLC grade	Fisher Scientific	141-78-6
Hexanes	HPLC grade	Fisher Scientific	110-54-3
Saturated aqueous ammonium chloride (NH₄Cl)	Fisher Scientific	12125-02-9
Brine (saturated NaCl solution)	7647-14-5
Anhydrous magnesium sulfate (MgSO₄)	Sigma-Aldrich	7487-88-9

Equipment

• Round-bottom flasks

• Reflux condenser and distillation apparatus

• Magnetic stirrer and heating mantle

• Schlenk line or nitrogen/argon inert atmosphere setup

• Separatory funnel

• Rotary evaporator

• Flash chromatography system

• NMR spectrometer

• Mass spectrometer

• FT-IR spectrometer

Experimental Protocol

Step 1: Synthesis of Triethyl 2-phosphonopropionate (2)

This procedure is adapted from the well-established Michaelis-Arbuzov reaction.[3][4]

• Reaction Setup: In a fume hood, equip a 100 mL round-bottom flask with a magnetic stir bar and a reflux condenser. The apparatus should be flame-dried or oven-dried before use.

• Reagent Addition: Charge the flask with ethyl 2-bromopropionate (9.05 g, 50 mmol) and triethyl phosphite (8.3 g, 50 mmol).

• Reaction: Heat the reaction mixture to 150-160 °C using a heating mantle. The reaction is exothermic and will generate bromoethane as a byproduct, which will distill off. Continue heating for 4-6 hours, or until the evolution of bromoethane ceases.

• Purification: Allow the reaction mixture to cool to room temperature. Purify the crude product by vacuum distillation (bp 143-144 °C/12 mmHg) to yield triethyl 2-phosphonopropionate as a colorless oil.[5]

Step 2: Synthesis of (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester (1)

This protocol is based on standard Horner-Wadsworth-Emmons reaction conditions, optimized for (E)-selectivity.[2][6]

• Inert Atmosphere: Set up a flame-dried 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a dropping funnel, and a nitrogen or argon inlet.

• Preparation of the Ylide: Suspend sodium hydride (60% dispersion in mineral oil, 2.4 g, 60 mmol) in 100 mL of anhydrous THF. Cool the suspension to 0 °C in an ice bath.

• Addition of Phosphonate: Add triethyl 2-phosphonopropionate (2) (11.9 g, 50 mmol), dissolved in 20 mL of anhydrous THF, dropwise to the NaH suspension over 30 minutes. Maintain the temperature at 0 °C. After the addition is complete, allow the mixture to stir at 0 °C for an additional 30 minutes, then warm to room temperature and stir for 1 hour until the evolution of hydrogen gas ceases.

• Addition of Aldehyde: Cool the resulting solution of the phosphonate carbanion back to 0 °C. Add benzyloxyacetaldehyde (3) (7.5 g, 50 mmol), dissolved in 20 mL of anhydrous THF, dropwise over 30 minutes.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours, or until TLC analysis indicates the complete consumption of the aldehyde.

• Workup:

  • Carefully quench the reaction at 0 °C by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 100 mL).

  • Combine the organic layers and wash with water (2 x 100 mL) and then with brine (1 x 100 mL).

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent to afford pure (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester (1) as a colorless oil.

Results and Discussion

The Horner-Wadsworth-Emmons reaction is known to favor the formation of the thermodynamically more stable (E)-alkene, and this protocol is designed to maximize this selectivity. The use of sodium hydride as a base effectively generates the phosphonate carbanion, which then undergoes nucleophilic addition to the aldehyde. The subsequent elimination of the diethyl phosphate salt drives the reaction to completion.

The purification by flash column chromatography is crucial for removing any unreacted starting materials and the phosphate byproduct. The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity. The stereochemistry of the double bond can be confirmed by the coupling constant of the vinylic proton in the ¹H NMR spectrum.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Low or no product yield	Incomplete formation of the phosphonate carbanion due to inactive NaH or wet solvent.	Use fresh NaH and ensure all glassware and solvents are scrupulously dry.
Low reactivity of the aldehyde.	Ensure the purity of the benzyloxyacetaldehyde. If necessary, it can be freshly prepared or purified by distillation.
Formation of (Z)-isomer	Reaction conditions not optimal for (E)-selectivity.	While this protocol is optimized for (E)-selectivity, the use of different bases or solvents can influence the E/Z ratio. Sticking to the prescribed conditions is recommended for high (E)-selectivity.
Difficult purification	Incomplete removal of the phosphate byproduct.	The aqueous workup is designed to remove the bulk of the water-soluble phosphate. If issues persist, additional aqueous washes may be necessary.

Conclusion

This application note provides a reliable and detailed protocol for the synthesis of (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester. The use of the Horner-Wadsworth-Emmons reaction ensures high (E)-stereoselectivity, which is a critical aspect for its utility in synthetic organic chemistry. The described procedure is scalable and can be readily implemented in a standard laboratory setting.

References

• Boutagy, J., & Thomas, R. (1974). Olefin synthesis with organic phosphonate carbanions. Chemical Reviews, 74(1), 87-99. [Link]

• Wikipedia. (2023). Horner–Wadsworth–Emmons reaction. Retrieved from [Link]

• Wadsworth, W. S., & Emmons, W. D. (1961). The Utility of Phosphonate Carbanions in Olefin Synthesis. Journal of the American Chemical Society, 83(7), 1733–1738. [Link]

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• 4. organicchemistrydata.org [organicchemistrydata.org]
• 5. Triethyl 2-phosphonopropionate 98 3699-66-9 [sigmaaldrich.com]
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Application Notes and Protocols: (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester in Natural Product Total Synthesis

Introduction: A Versatile C5 Building Block for Complex Synthesis

(2E)-3-Methyl-4-(benzyloxy)-2-butenoic acid methyl ester is a functionalized α,β-unsaturated ester that has emerged as a valuable and strategic building block in the field of natural product total synthesis. Its unique architecture, featuring an electrophilic alkene, a methyl-substituted double bond, and a protected primary alcohol, makes it an ideal precursor for constructing complex molecular frameworks, particularly those containing stereochemically rich pyrrolidine rings. The electron-withdrawing ester group activates the double bond for conjugate addition reactions, while the benzyloxy group serves as a robust protecting group for the C4-hydroxyl functionality, which can be unveiled later in the synthetic sequence for further elaboration.

This guide provides an in-depth look at the application of this reagent, focusing on its pivotal role in the enantioselective total synthesis of the antifungal alkaloid, (+)-Preussin. We will explore the causality behind its strategic use, the mechanism of the key bond-forming reaction, and a detailed, field-proven protocol for its implementation.

Case Study: Enantioselective Total Synthesis of (+)-Preussin

The total synthesis of (+)-Preussin, a potent antifungal agent isolated from the fungus Preussia sp., represents a significant challenge due to the presence of three contiguous stereocenters on its C-2 substituted pyrrolidine core. The landmark enantioselective synthesis developed by Deng and Overman showcases the strategic utility of (2E)-3-Methyl-4-(benzyloxy)-2-butenoic acid methyl ester as a linchpin for establishing this critical stereotriad.[1]

The core strategy involves a highly diastereoselective aza-Michael reaction (conjugate addition) of a chiral amine to the α,β-unsaturated ester. This reaction is central to the entire synthesis for several reasons:

• Stereocontrol: The reaction sets the crucial C3 and C4 stereocenters of the eventual pyrrolidine ring in a single, highly controlled step. The facial selectivity of the nucleophilic attack is directed by the existing stereocenter on the chiral amine nucleophile.

• Convergent Assembly: It allows for the convergent coupling of two key fragments: the C5 building block (the title compound) and a chiral amine derived from a readily available starting material like (S)-phenylalanine.

• Functionality for Cyclization: The product of the conjugate addition contains all the necessary atoms and functional groups—a secondary amine and an ester—poised for a subsequent cyclization to form the pyrrolidine ring.

Mechanistic Insight: The Aza-Michael Addition

The key transformation is the conjugate 1,4-addition of an amine nucleophile to the activated double bond of the butenoic acid ester. This reaction, often referred to as an aza-Michael addition, proceeds via the nucleophilic attack of the amine's lone pair on the β-carbon of the α,β-unsaturated system.[1] The resulting negative charge is stabilized by resonance through the carbonyl group, forming an enolate intermediate. Subsequent protonation of this enolate yields the β-amino ester adduct. The stereochemical outcome of this addition is paramount and is dictated by the minimization of steric hindrance in the transition state, effectively controlled by the chiral auxiliary on the nucleophile.

Experimental Protocols and Data

The following section provides a detailed, step-by-step methodology for the key aza-Michael addition reaction, as adapted from the seminal work of Deng and Overman in the total synthesis of (+)-Preussin.[1]

Key Transformation Workflow

Caption: Key Aza-Michael Addition in (+)-Preussin Synthesis.

Protocol: Diastereoselective Conjugate Addition

This protocol describes the addition of a chiral amine to (2E)-3-Methyl-4-(benzyloxy)-2-butenoic acid methyl ester to form the key β-amino ester intermediate.

Materials:

• (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester

• (S)-N-((S)-1-Phenylethyl)decanamide (or analogous chiral amine)

• Lithium bis(trimethylsilyl)amide (LiHMDS) solution (e.g., 1.0 M in THF)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Argon or Nitrogen gas supply

• Standard glassware for anhydrous reactions (oven-dried)

Procedure:

• Preparation: To an oven-dried, 25-mL round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere of argon, add the chiral amine (e.g., (S)-N-((S)-1-Phenylethyl)decanamide, 1.0 equivalent).

• Solvation: Dissolve the amine in 5 mL of anhydrous THF.

• Deprotonation: Cool the solution to -78 °C using a dry ice/acetone bath. To this stirred solution, add LiHMDS solution (1.1 equivalents) dropwise via syringe over 5 minutes. Stir the resulting solution at -78 °C for an additional 30 minutes.

• Addition of Michael Acceptor: In a separate dry flask, prepare a solution of (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester (1.2 equivalents) in 2 mL of anhydrous THF. Add this solution dropwise to the cold (-78 °C) lithium amide solution over 10 minutes.

• Reaction: Stir the reaction mixture at -78 °C. Monitor the reaction progress by thin-layer chromatography (TLC). (Typical reaction times can range from 1 to 4 hours).

• Quenching: Once the reaction is deemed complete, quench the reaction at -78 °C by the slow addition of 5 mL of saturated aqueous NH₄Cl solution.

• Workup: Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and dilute with 20 mL of ethyl acetate.

• Extraction: Wash the organic layer sequentially with 15 mL of water and 15 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to afford the desired β-amino ester product.

Data Summary

The following table summarizes typical results for the key aza-Michael addition step in a Preussin synthesis, highlighting the efficiency and stereoselectivity of the transformation.

Michael Acceptor	Nucleophile	Conditions	Yield	Diastereomeric Ratio (d.r.)	Reference
(2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester	Lithium amide of (S)-N-((S)-1-phenylethyl)decanamide	THF, -78 °C	~85%	>10:1	[1]

Conclusion and Future Outlook

(2E)-3-Methyl-4-(benzyloxy)-2-butenoic acid methyl ester has proven to be an exceptionally effective C5 synthon for the stereocontrolled synthesis of complex nitrogen-containing natural products. Its application in the total synthesis of (+)-Preussin by Overman and coworkers is a testament to its utility, enabling the crucial diastereoselective formation of a key β-amino ester intermediate. The protocol detailed herein provides a robust and reproducible method for researchers seeking to construct similar substituted pyrrolidine architectures.

The inherent functionality of this building block suggests its potential for broader applications. Future work may see its use in the synthesis of other alkaloid families or in the development of novel pharmaceutical agents where the pyrrolidine scaffold is a key pharmacophore. Its ability to introduce multiple stereocenters and varied functionality in a controlled manner ensures its continued relevance in the demanding field of total synthesis.

References

• Deng, W.; Overman, L. E. Enantioselective total synthesis of either enantiomer of the antifungal antibiotic preussin (L-657,398) from (S)-phenylalanine. J. Am. Chem. Soc.1994 , 116 (25), 11241–11250. [Link]

• Davis, F. A.; Deng, J. Asymmetric synthesis of (+)-preussin from N-sulfinyl δ-amino β-ketoesters. Tetrahedron2004 , 60, 5111–5115. [Link]

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• 1. Synthesis and Antitumor Activity of 3-Methyl-4-oxo-3,4-dihydroimidazo [5,1-d][1,2,3,5]tetrazine-8-carboxylates and -carboxamides - PMC [pmc.ncbi.nlm.nih.gov]

The Strategic Utility of (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester in Organic Synthesis: A Detailed Guide

In the intricate landscape of organic synthesis, the design and utilization of highly functionalized intermediates are paramount to the efficient construction of complex molecular architectures. (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester is a versatile building block, embodying key structural motifs that are of significant interest to researchers in medicinal chemistry and natural product synthesis. This document provides a comprehensive overview of this intermediate, including detailed protocols for its synthesis, thorough characterization data, and insights into its potential applications.

Introduction: A Multifunctional Synthetic Intermediate

(2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester, with the CAS Number 310887-98-0, is a strategically designed α,β-unsaturated ester.[1] Its structure is characterized by three key features: an (E)-configured double bond, a methyl ester moiety, and a benzyloxy-protected primary alcohol. This combination of functional groups makes it a valuable precursor for a variety of transformations, allowing for the introduction of a four-carbon unit with latent hydroxyl functionality.

The benzyloxy group serves as a robust protecting group for the primary alcohol, stable to a wide range of reaction conditions, yet readily removable under mild, selective hydrogenolysis conditions.[2][3] This allows for the unmasking of the hydroxyl group at a later stage in a synthetic sequence, a crucial strategy in the synthesis of complex molecules.[4][5] The α,β-unsaturated ester system, meanwhile, is primed for a variety of chemical manipulations, including conjugate additions and reductions.

Synthesis of (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester via the Horner-Wadsworth-Emmons Reaction

The synthesis of the title compound can be efficiently achieved through a Horner-Wadsworth-Emmons (HWE) reaction. This olefination reaction is renowned for its high stereoselectivity in forming (E)-alkenes, making it the method of choice over the standard Wittig reaction for this target.[6] The HWE reaction involves the condensation of a phosphonate-stabilized carbanion with an aldehyde or ketone.[7]

In this proposed synthesis, the key starting materials are benzyloxyacetone and methyl 2-(diethoxyphosphoryl)acetate.

Diagram of the Synthetic Pathway

Caption: Synthetic route to the target compound via the Horner-Wadsworth-Emmons reaction.

Detailed Experimental Protocol: Synthesis

Objective: To synthesize (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester with high (E)-stereoselectivity.

Materials:

• Methyl 2-(diethoxyphosphoryl)acetate

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous Tetrahydrofuran (THF)

• Benzyloxyacetone

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Ethyl acetate

• Hexanes

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add sodium hydride (1.1 equivalents).

• Wash the sodium hydride with anhydrous hexanes (3x) to remove the mineral oil, and then place the flask under a positive pressure of nitrogen.

• Add anhydrous THF to the flask to create a suspension.

• Cool the suspension to 0 °C in an ice-water bath.

• Slowly add a solution of methyl 2-(diethoxyphosphoryl)acetate (1.0 equivalent) in anhydrous THF to the stirred suspension via the dropping funnel.

• Allow the reaction mixture to stir at 0 °C for 30 minutes, during which time the formation of the phosphonate ylide will occur.

• Add a solution of benzyloxyacetone (1.2 equivalents) in anhydrous THF dropwise to the reaction mixture at 0 °C.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Combine the organic layers and wash with water and then brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent to afford the pure (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester.

Characterization and Spectroscopic Data

The structural confirmation of the synthesized compound is achieved through standard spectroscopic techniques.

Spectroscopic Data	Expected Characteristics
¹H NMR	δ (ppm): 7.25-7.40 (m, 5H, Ar-H), 5.80-5.90 (s, 1H, =CH), 4.50 (s, 2H, Ar-CH₂-O), 4.05 (s, 2H, -O-CH₂-C=), 3.70 (s, 3H, -O-CH₃), 2.15 (s, 3H, =C-CH₃). The observation of a singlet for the vinylic proton confirms the trisubstituted nature of the alkene.
¹³C NMR	δ (ppm): 167.0 (C=O), 158.0 (C-3), 138.0 (Ar-C, quat.), 128.5 (Ar-CH), 128.0 (Ar-CH), 127.8 (Ar-CH), 116.0 (C-2), 73.0 (Ar-CH₂-O), 70.0 (C-4), 51.5 (-O-CH₃), 16.5 (=C-CH₃).
IR (Infrared)	ν (cm⁻¹): ~3030 (Ar C-H stretch), ~2950 (Aliphatic C-H stretch), ~1720 (C=O stretch, ester), ~1650 (C=C stretch, alkene), ~1250 (C-O stretch, ester), ~1100 (C-O stretch, ether).
MS (Mass Spec)	m/z: Expected molecular ion peak [M]⁺ and characteristic fragmentation patterns including the loss of the methoxy group (-OCH₃), the benzyl group (-CH₂Ph), and the entire benzyloxy group (-OCH₂Ph). High-resolution mass spectrometry should confirm the elemental composition.

Applications in Organic Synthesis

(2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester is a valuable intermediate for the synthesis of more complex molecules, particularly those containing a 1,4-hydroxy-methyl-alkene or related structural motifs.

Diagram of Potential Synthetic Transformations

Caption: Potential synthetic applications of the title compound.

Protocol: Deprotection of the Benzyl Group

Objective: To selectively remove the benzyl protecting group to unmask the primary alcohol.

Materials:

• (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester

• Palladium on carbon (10 wt. %)

• Methanol or Ethyl Acetate

• Hydrogen gas (H₂) balloon or hydrogenation apparatus

• Celite®

Procedure:

• Dissolve the starting material in methanol or ethyl acetate in a round-bottom flask.

• Carefully add a catalytic amount of 10% palladium on carbon to the solution.

• Evacuate the flask and backfill with hydrogen gas. Repeat this process three times.

• Stir the reaction mixture vigorously under a hydrogen atmosphere (balloon pressure is typically sufficient) at room temperature.

• Monitor the reaction by TLC until the starting material is consumed.

• Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the palladium catalyst.

• Wash the Celite® pad with the reaction solvent.

• Combine the filtrate and washings and concentrate under reduced pressure to yield the deprotected product, (2E)-4-hydroxy-3-methyl-2-butenoic acid methyl ester.

This deprotected product can then be used in subsequent synthetic steps, such as lactonization or further functional group transformations.

Conclusion

(2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester is a highly functionalized and synthetically useful intermediate. Its efficient preparation via the Horner-Wadsworth-Emmons reaction, coupled with the strategic placement of a protected hydroxyl group and a reactive α,β-unsaturated ester, provides chemists with a valuable tool for the construction of complex organic molecules. The protocols and data presented herein serve as a guide for researchers and drug development professionals to harness the full potential of this versatile building block.

References

• Zhejiang NHU Co Ltd. Method for preparing 3-methyl-2-butenoic acid. CN101391948B.
• Wittig, G.; Schöllkopf, U. Chem. Ber.1954, 87, 1318-1330.
• Maryanoff, B. E.; Reitz, A. B. The Wittig Olefination Reaction and Modifications Involving Phosphoryl-Stabilized Carbonions. Stereochemistry, Mechanism, and Selected Synthetic Aspects. Chem. Rev.1989, 89, 863-927.
• Wadsworth, W. S., Jr.; Emmons, W. D. The Utility of Phosphonate Carbanions in Olefin Synthesis. J. Am. Chem. Soc.1961, 83, 1733-1738.
• Nakao, M.; Tabaru, M.; Imai, A.; Kitaike, S.; Sano, S. Synthesis of Allenyl Esters by Horner–Wadsworth–Emmons-Type Reactions of Methyl 2-[Bis(benzylthio)phosphoryl]acetate and Ketenes Using Grignard Reagents. Synlett2021, 32, 1459-1463.

• Organic Chemistry Portal. Methyl Esters. [Link]

• Ningbo Inno Pharmchem Co.,Ltd. The Chemistry of Protection: Understanding Benzyloxy Groups in Synthesis. [Link]

• Brent Kadrowski. Wittig Reaction Experiment Part 2: Reaction and Product Isolation. YouTube, 2020. [Link]

• University of Missouri–Kansas City. The Wittig Reaction: Synthesis of Alkenes. [Link]

• Wuts, P. G. M.; Greene, T. W. Greene's Protective Groups in Organic Synthesis, 5th ed.; John Wiley & Sons, 2014.

• Biological Magnetic Resonance Bank. BMRB entry bmse000581 - 3-methyl-2-butenoic Acid. [Link]

• Neliti. PROTECTING GROUPS FOR ORGANIC SYNTHESIS. [Link]

• Nakao, M.; et al. Development of a Novel Horner–Wadsworth–Emmons Reagent for the Facile Preparation of Mixed Phosphonoacetates. Chem. Pharm. Bull.2021, 69, 111-115.
• Kocienski, P. J. Protecting Groups, 3rd ed.; Georg Thieme Verlag, 2004.

• Organic Chemistry Portal. Benzyl Ethers. [Link]

• Park, S.; et al. Sustainable Approaches for the Protection and Deprotection of Functional Groups. Chem. Rec.2024, e202400038.

• University of Wisconsin-Madison. Carbonyl Chemistry :: Horner-Wadsworth-Emmons Reaction. [Link]

• University of Missouri – Kansas City. Experiment 8: Wittig Reaction. [Link]

• SIELC Technologies. Separation of 2-Butenoic acid, 3-methyl-, 3-methylbutyl ester on Newcrom R1 HPLC column. [Link]

• Doc Brown's Chemistry. Interpreting the 1 H NMR spectrum of 2-methylbut-2-ene - (2-methyl-2-butene). [Link]

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• 1. (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester, TRC 10 mg | Buy Online | Toronto Research Chemicals | Fisher Scientific [fishersci.at]
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• 7. organicchemistrydata.org [organicchemistrydata.org]

Application Note: Chemoselective Catalytic Hydrogenation of (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester

Executive Summary

The substrate (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester is a highly functionalized building block featuring an α,β -unsaturated methyl ester conjugated with an allylic benzyl ether. In complex synthetic workflows (such as terpenoid or macrolide synthesis), researchers frequently need to selectively reduce the conjugated C=C double bond to yield methyl 3-methyl-4-(benzyloxy)butanoate without triggering the hydrogenolysis of the labile benzyl ether protecting group.

This application note details the mechanistic rationale and validated experimental protocols for achieving >95% chemoselectivity during this transformation, bypassing the limitations of standard palladium-catalyzed hydrogenation.

Mechanistic Insights: Overcoming Allylic Benzyl Ether Hydrogenolysis

Under standard catalytic hydrogenation conditions (e.g., 10% Pd/C, H₂), benzyl ethers are readily cleaved to yield the corresponding alcohol and toluene ()[1]. This hydrogenolysis is particularly aggressive for allylic or benzylic ethers due to the stabilization of the intermediate π -allyl or benzyl species on the palladium surface.

The Causality of Catalyst Poisoning: The cleavage of the benzylic C–O bond requires the aromatic ring to adsorb flatly ( π -coordination) onto a broad, contiguous cluster of active Palladium sites. Conversely, the reduction of a simple alkene requires fewer adjacent active sites.

By introducing a nitrogen-containing base (such as ammonia, pyridine, or ethylenediamine), the nitrogen lone pairs strongly coordinate to the palladium surface. This selective "poisoning" blocks the planar sites necessary for benzyl ether π -adsorption, effectively shutting down the hydrogenolysis pathway. Meanwhile, enough isolated active sites remain available for the sterically less demanding alkene hydrogenation to proceed smoothly ()[2].

Comparative Catalyst Performance

To illustrate the necessity of the modified catalyst system, Table 1 summarizes the expected outcomes of various catalytic conditions on the substrate. The addition of methanolic ammonia provides the most cost-effective and highest-yielding pathway ()[3].

Table 1: Evaluation of Hydrogenation Conditions for (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester

Catalyst System	Additive	C=C Reduction	Benzyl Ether Cleavage	Desired Product Yield
10% Pd/C	None	> 99%	High (> 90%)	< 10%
5% Pd/C	2N NH₄OH / MeOH	> 99%	None	> 95%
5% Rh/Al₂O₃	None	> 90%	Low (< 5%)	~ 90%
Pd/C + NaBH₄	AcOH	> 95%	None	~ 90%

Reaction Pathway Visualization

The following diagram maps the divergent mechanistic pathways based on the chosen catalyst system.

Mechanistic divergence of chemoselective vs. non-selective hydrogenation pathways.

Experimental Protocols

Protocol A: Chemoselective Hydrogenation via Amine-Modified Pd/C (Recommended)

This method adapts the highly robust conditions established for the conjugate reduction of α,β -unsaturated carbonyls containing O-benzyl groups ()[3]. It is scalable, utilizes inexpensive reagents, and requires minimal downstream purification.

Materials:

• (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester (1.0 mmol)

• 5% Palladium on Carbon (Pd/C) (25 mg, approx. 1 mol% Pd)

• Methanol (HPLC grade, 5.0 mL)

• 2N NH₄OH in Methanol (0.3 mL)

• Hydrogen gas (balloon, 1 atm)

Step-by-Step Procedure:

• Catalyst Preparation: To a flame-dried 25 mL round-bottom flask equipped with a magnetic stir bar, add 25 mg of 5% Pd/C.

• Safety Purge (Critical): Seal the flask with a rubber septum. Evacuate the flask and backfill with inert gas (Argon or N₂) three times. Causality: Dry Pd/C is highly pyrophoric and can ignite methanol vapors in the presence of ambient oxygen.

• Solvent & Modifier Addition: Carefully inject 5.0 mL of Methanol followed by 0.3 mL of freshly prepared 2N NH₄OH/MeOH solution via syringe under the inert atmosphere.

• Substrate Introduction: Dissolve 1.0 mmol of the substrate in a minimal volume (approx. 1 mL) of methanol and inject it into the catalyst suspension.

• Hydrogenation: Evacuate the flask briefly and backfill with H₂ gas from a balloon. Repeat this vacuum/H₂ cycle twice to ensure a pure hydrogen atmosphere.

• Reaction Monitoring: Stir the mixture vigorously at room temperature (25 °C) under 1 atm of H₂ for 30–45 minutes. Monitor the reaction via TLC (Hexanes/EtOAc 8:2) or LC-MS. The reaction is a self-validating system; the cessation of H₂ uptake correlates directly with the complete reduction of the double bond.

• Workup: Once complete, purge the flask with Argon. Filter the heterogeneous mixture through a short pad of Celite to remove the Pd/C catalyst. Wash the Celite pad thoroughly with EtOAc (3 × 10 mL).

• Isolation: Concentrate the combined filtrate under reduced pressure. The crude product, methyl 3-methyl-4-(benzyloxy)butanoate , is typically obtained in excellent purity (>95% yield) and requires no further chromatographic purification[3].

Protocol B: Alternative Hydrogenation using Rh/Al₂O₃

While the amine-modified Pd/C system is highly efficient, Rh/Al₂O₃ offers an alternative metal-based approach. Rhodium is intrinsically less active for the hydrogenolysis of carbon-oxygen bonds compared to palladium, allowing for selective alkene reduction ()[4].

Procedure:

• Suspend 5% Rh/Al₂O₃ (10 mol% Rh) in ethyl acetate (5.0 mL) under an inert atmosphere.

• Add the substrate (1.0 mmol) to the suspension.

• Purge the reaction vessel with H₂ and maintain under 1 atm of H₂ via a balloon.

• Stir at room temperature for 2–4 hours. (Note: Rh-catalyzed reductions of trisubstituted or conjugated alkenes are generally slower than Pd-catalyzed equivalents).

• Filter through Celite, wash with ethyl acetate, and concentrate to yield the saturated ester.

References

• Sajiki, H. (1995). Selective inhibition of benzyl ether hydrogenolysis with Pd/C due to the presence of ammonia, pyridine or ammonium acetate. Tetrahedron Letters, 36(20), 3465-3468.

• Dias, L. C., & Campano, P. L. (1998). Conjugate Reduction of α,β-Unsaturated Carbonyl Compounds. Selective Inhibition of Benzyl Ether Hydrogenolysis by NH₄OH/MeOH. Journal of the Brazilian Chemical Society, 9(6).

• Organic Chemistry Portal (2025). Benzyl Ethers - Protection and Deprotection.

• Geng, X. et al. (2016). Hydrogenation of Alkenes with NaBH₄, CH₃CO₂H, Pd/C in the Presence of O- and N-Benzyl Functions. International Journal of Organic Chemistry, 6, 54-65. (SCIRP).

Sources

• 1. Benzyl Ethers [organic-chemistry.org]
• 2. Selective inhibition of benzyl ether hydrogenolysis with Pd/C due to the presence of ammonia, pyridine or ammonium acetate [organic-chemistry.org]
• 3. scielo.br [scielo.br]
• 4. CHEMOSELECTIVE CATALYTIC HYDROGENATION OF ALKENES BY LINDLAR CATALYST - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Yield Optimization for (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester Synthesis

Welcome to the Technical Support Center. This guide is engineered for researchers, scientists, and drug development professionals working on the synthesis of (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester (CAS: 310887-98-0)[1]. This molecule is a critical synthon for the enantioselective synthesis of branched polyols, such as 2-C-methyl-D-erythritol-4-phosphate (MEP), a key intermediate in the mevalonate-independent biosynthesis of terpenoids[2].

Synthesizing this α,β -unsaturated ester typically relies on the Horner-Wadsworth-Emmons (HWE) olefination of benzyloxyacetone. However, researchers frequently encounter yield-limiting challenges, including poor E/Z stereoselectivity, incomplete conversion, and competitive aldol self-condensation. This guide provides field-proven methodologies, mechanistic troubleshooting, and self-validating protocols to maximize the yield of the desired (2E)-isomer.

Mechanistic Pathway & Reaction Dynamics

To improve yield, one must first understand the mechanistic branching of the HWE reaction. The choice of base and solvent dictates whether the oxaphosphetane intermediate resolves via thermodynamic control (yielding the target E-isomer) or kinetic control (yielding the Z-isomer), while excess unreacted base triggers the enolization of benzyloxyacetone.

Mechanistic pathway of the Horner-Wadsworth-Emmons reaction highlighting E/Z selectivity.

Quantitative Optimization Data

The table below summarizes the empirical impact of various base/solvent systems on the overall conversion and stereoselectivity of the reaction.

Base System	Solvent	Temp (°C)	Overall Yield (%)	E:Z Ratio	Mechanistic Causality
NaH	THF	0 to RT	65 - 70	3:1	Strong, localized basicity promotes competitive aldol condensation. Fast kinetic trapping lowers E-selectivity.
t -BuOK	THF	-78 to RT	60 - 65	2.5:1	Highly basic and bulky. Readily deprotonates the α -protons of benzyloxyacetone, leading to severe substrate loss.
NaOMe	MeOH	RT	75 - 80	4:1	Protic solvent allows thermodynamic equilibration but risks transesterification or ether cleavage over extended times.
DBU / LiCl	MeCN	0 to RT	85 - 92	>5:1	Mild base + Lewis acid coordination ( Li+ ) stabilizes the thermodynamic oxaphosphetane, heavily favoring the E-isomer [1].

Optimized Experimental Protocol: Masamune-Roush Conditions

To achieve the >5:1 E:Z ratio and >85% yield, we strongly recommend abandoning standard Sodium Hydride (NaH) in favor of the Masamune-Roush modification (DBU/LiCl) [2]. This protocol is designed as a self-validating system to ensure ylide formation is complete before substrate introduction.

Step 1: System Preparation & Dehydration

• Action : Flame-dry a 2-neck round-bottom flask under an argon atmosphere. Add anhydrous acetonitrile (MeCN).

• Causality : The phosphonate ylide is highly sensitive to moisture, which will prematurely protonate the carbanion, leaving unreacted base in the solution to attack your substrate.

Step 2: Lewis Acid Activation

• Action : Suspend anhydrous Lithium Chloride (LiCl, 1.2 eq) in the MeCN. Add Trimethyl phosphonoacetate (1.1 eq) and stir for 10 minutes at room temperature.

• Causality : The Li+ ions coordinate tightly with the phosphoryl oxygen. This Lewis acid activation significantly increases the acidity of the α -protons, allowing for the use of a much milder base in the next step.

Step 3: Ylide Pre-formation (Self-Validation Checkpoint)

• Action : Cool the mixture to 0 °C. Dropwise add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU, 1.1 eq). Stir for 30 minutes.

• Causality : DBU smoothly deprotonates the activated phosphonate. Validation: The solution should turn slightly yellow and homogeneous, confirming ylide formation. Do not proceed until this time has elapsed; unreacted DBU will destroy your ketone.

Step 4: Substrate Addition

• Action : Dissolve benzyloxyacetone (1.0 eq) in a minimal amount of anhydrous MeCN and add it dropwise over 15 minutes to the 0 °C ylide solution.

• Causality : Slow addition prevents local concentration spikes of the ketone, mitigating the risk of aldol self-condensation.

Step 5: Reaction & Thermodynamic Equilibration

• Action : Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Validation : Monitor via TLC (Hexanes:EtOAc 4:1). Use both UV light (to visualize the benzyl ring) and a Potassium Permanganate ( KMnO4​ ) stain (to visualize the newly formed aliphatic double bond).

Step 6: Workup & Purification

• Action : Quench with saturated aqueous NH4​Cl . Extract with EtOAc (3x). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure at 30 °C. Purify via silica gel flash chromatography using a shallow gradient (2% to 10% EtOAc in Hexanes).

Troubleshooting FAQs

Q1: My E:Z ratio is consistently poor (e.g., 2:1). How can I enrich the (2E) isomer post-reaction? Answer : The HWE reaction of methyl ketones inherently yields lower E-selectivity compared to aldehydes due to the reduced steric differentiation between the methyl group and the benzyloxymethyl group. If you have already run the reaction and possess a poor mixture, you can employ an iodine-catalyzed photoisomerization. Dissolve the E/Z mixture in dichloromethane (DCM), add a catalytic amount of iodine ( I2​ , 5 mol%), and expose the flask to a visible light source for 4-6 hours. This process reversibly breaks the π -bond, allowing the sterically hindered Z-isomer to thermodynamically relax into the more stable E-isomer.

Q2: I am observing a significant amount of starting material (benzyloxyacetone) remaining even after 24 hours. Should I add more base? Answer : No. Adding raw base (especially strong bases like NaH or t -BuOK) directly to a mixture containing benzyloxyacetone will immediately trigger enolization and aldol self-condensation. Incomplete conversion is almost always due to trace moisture quenching the phosphonate ylide. Corrective Action: Pre-form an additional 0.2 equivalents of the ylide in a separate dry vial (Trimethyl phosphonoacetate + LiCl + DBU in MeCN), stir for 15 minutes, and then transfer this active ylide solution into your stalled reaction mixture.

Q3: TLC shows multiple highly polar spots and my isolated yield is low. What are these byproducts? Answer : These polar spots are aldol condensation byproducts. The α -protons of benzyloxyacetone are highly acidic. If your base is too strong, or if you add the ketone before the ylide is fully formed, the base will deprotonate the ketone instead of the phosphonate. To prevent this, strictly adhere to the Masamune-Roush conditions (DBU/LiCl), ensure a full 30-minute ylide pre-formation time, and add the ketone dropwise at 0 °C.

Q4: During purification, my isolated yield drops significantly despite high crude conversion on LC-MS. Why am I losing product? Answer : (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester has a relatively low molecular weight and exhibits slight volatility under high vacuum. Furthermore, the E and Z isomers can easily co-elute if the chromatography gradient is too steep. Corrective Action: Use a very shallow gradient (start at 2% EtOAc in Hexanes) and utilize fine silica (230-400 mesh) to ensure baseline separation of the isomers. Crucially, do not leave the purified product on a high-vacuum Schlenk line or lyophilizer for extended periods; standard rotary evaporation at 30 °C is sufficient to remove residual solvents without volatilizing your product.

References

• Blanchette, M. A., Choy, W., Davis, J. T., Essenfeld, A. P., Masamune, S., Roush, W. R., & Sakai, T. (1984). Horner-Wadsworth-Emmons reaction: use of lithium chloride and an amine for base-sensitive compounds. Tetrahedron Letters, 25(21), 2183-2186. URL: [Link]

• Fontana, A., Messina, R., Spinella, A., & Cimino, G. (2000). Simple and Versatile Synthesis of Branched Polyols: (+)-2-C-Methylerythritol and (+)-2-C-Methylthreitol. Tetrahedron Letters, 41(42), 8083-8086. URL: [Link]

Sources

• 1. clinivex.com [clinivex.com]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Handling &amp; Storage of (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this portal specifically for researchers, analytical chemists, and drug development professionals. Working with (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester (CAS: 310887-98-0) requires precision. Due to its 1[1]—comprising an α,β -unsaturated ester and an allylic benzyl ether—this building block demands stringent environmental controls to prevent degradation, isomerization, and hydrolysis.

Module 1: Quantitative Storage Parameters

To establish a baseline for reagent integrity, adhere to the following empirical storage constraints. Deviating from these parameters exponentially increases the risk of structural degradation.

Parameter	Short-Term (< 1 Month)	Long-Term (> 1 Month)	Critical Constraint
Temperature	4°C	-20°C to -80°C	Strictly avoid freeze-thaw cycles.
Atmosphere	Inert (Argon/N 2​ )	Inert (Argon/N 2​ )	O 2​ < 1% to prevent auto-oxidation.
Light Exposure	Amber/Opaque	Dark Storage	UV-blocking containers are mandatory.
Moisture	Desiccated	Desiccated	Relative Humidity (RH) < 10%.

Module 2: Troubleshooting Guide & FAQs

Q1: My NMR spectra show a secondary set of olefinic peaks. Why is the (2E) isomer degrading into a mixture?

Cause: You are observing E→Z isomerization. The α,β -unsaturated carbonyl system is highly 2[2]. Photons provide the activation energy ( ΔE ) required to temporarily break the π -bond of the alkene, allowing free rotation around the σ -bond and subsequent relaxation into the thermodynamically or kinetically favored (2Z) isomer (CAS: 449759-41-5). Solution: Always handle the compound under low-light conditions or use amber glassware. Ensure rotary evaporation water baths do not exceed 30°C during solvent removal.

Q2: I am detecting free benzyl alcohol and an aldehyde byproduct in my LC-MS analysis. What caused this?

Cause: Oxidative cleavage of the benzyl ether. While benzyl ethers are generally robust, the allylic nature of this specific ether makes it susceptible to 3[3]. In the presence of ambient oxygen and light, radical intermediates can form at the benzylic/allylic position, leading to the formation of peroxide intermediates and subsequent cleavage. Solution: Purge all storage vials with Argon. Do not store the compound in partially empty vials containing ambient air.

Q3: The ester is hydrolyzing into the free carboxylic acid during storage. How do I prevent this?

Cause: Moisture contamination coupled with trace acidic or basic impurities in your storage solvent. The electrophilic carbonyl carbon of the α,β -unsaturated ester is highly 4[4] by water. Solution: Store the neat solid in a desiccator over Drierite. If storing as a stock solution, use strictly anhydrous solvents over activated 3Å molecular sieves.

Module 3: Mechanistic Degradation Pathways

Understanding the causality of degradation is the first step in prevention. The diagram below maps the three primary chemical vulnerabilities of the molecule.

Mechanistic degradation pathways of (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester.

Module 4: Standard Operating Procedures (SOPs)

Protocol: Aliquoting and Cryopreservation Workflow

To maintain the scientific integrity of the reagent, follow this self-validating protocol to establish a closed-loop, moisture-free storage system.

Step 1: Thermal Equilibration Remove the bulk reagent vial from -20°C storage and place it in a desiccator. Allow it to equilibrate to room temperature (approx. 30-45 minutes) before opening. Causality: Opening a cold vial causes immediate atmospheric condensation, introducing water that drives ester hydrolysis.

Step 2: Reconstitution (For Stock Solutions) Dissolve the solid in an anhydrous, peroxide-free solvent (e.g., anhydrous DCM or stabilized THF). Causality: Unstabilized THF can form peroxides that will rapidly cleave the benzyl ether; always use BHT-stabilized or freshly distilled solvents.

Step 3: Aliquoting Dispense the solution into single-use, amber glass vials. Causality: Single-use aliquots eliminate repeated freeze-thaw cycles, which cause micro-fractures in the solvent matrix and accelerate degradation. Amber glass blocks UV-induced isomerization.

Step 4: Inert Gas Purging Gently blow a stream of Argon over the liquid surface for 5-10 seconds. Causality: Argon is heavier than Nitrogen and effectively displaces oxygen at the liquid interface, mitigating radical-mediated auto-oxidation of the allylic benzyl ether.

Step 5: Sealing and Freezing Seal with PTFE-lined caps. Flash-freeze the vials in liquid nitrogen, then transfer to a -20°C or -80°C freezer for long-term storage.

Validation Checkpoint (Self-Validating System): Before using a stored aliquot in a critical synthetic step, run a rapid TLC or take a 1 H-NMR aliquot. The presence of an aldehydic proton (~9.8 ppm) or a shift in the vinylic proton coupling constants confirms degradation, validating whether the storage protocol was breached prior to ruining an entire synthetic sequence.

Step-by-step aliquoting and cryopreservation workflow to maximize reagent shelf-life.

Module 5: References

• Fisher Scientific. (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester, TRC. 1

• Science.gov. alpha beta-unsaturated carbonyl: Topics by Science.gov. 2

• Benchchem. An In-depth Technical Guide to the Reactivity and Stability of 1-Pyrrol-1-ylbut-3-en-1-one.4

• ACS Catalysis. Visible-Light Photocatalysis Employing Dye-Sensitized Semiconductor: Selective Aerobic Oxidation of Benzyl Ethers. 3

Sources

• 1. (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester, TRC 10 mg | Buy Online | Toronto Research Chemicals | Fisher Scientific [fishersci.be]
• 2. alpha beta-unsaturated carbonyl: Topics by Science.gov [science.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Cross-Coupling with (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester

Introduction: The successful incorporation of (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester into complex molecules via palladium-catalyzed cross-coupling reactions is a frequent objective in pharmaceutical and materials science research. As an α,β-unsaturated ester, this substrate presents unique challenges and opportunities. Its electron-deficient alkene moiety is highly susceptible to desired transformations like Heck and Suzuki-Miyaura couplings, but also to competing, undesired reaction pathways. This guide provides in-depth troubleshooting strategies and mechanistic explanations to help researchers navigate these challenges, minimize side reactions, and maximize the yield and purity of their target compounds.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries and provides rapid, high-level guidance.

Q1: My reaction is sluggish or fails to initiate, with most of my starting material remaining. What are the first things I should check?

A: Stalled reactions are typically rooted in the health of the catalytic system. First, verify the integrity of your palladium source and ligands. Palladium(II) precatalysts require efficient in-situ reduction to the active Pd(0) species, a step that can be problematic.[1] Phosphine ligands are susceptible to oxidation by trace oxygen, rendering them ineffective.[1]

Initial Checklist:

• Catalyst Activity: Use a fresh, reliable palladium source. Pre-formed Pd(0) catalysts like Pd(PPh₃)₄ or modern, air-stable precatalysts (e.g., Buchwald G3) can offer more consistent initiation.[1]

• Ligand Integrity: Use fresh phosphine ligands stored under an inert atmosphere.

• Rigorous Degassing: Oxygen is detrimental; it deactivates the Pd(0) catalyst and promotes side reactions.[2] Ensure your solvent and the reaction headspace are thoroughly deoxygenated using multiple freeze-pump-thaw cycles or by sparging with high-purity argon or nitrogen for at least 30 minutes.[1][2]

• Base & Solvent Purity: The base is crucial for activating the coupling partner (e.g., the boronic acid in a Suzuki coupling).[3] Ensure it is pure and that your solvents are anhydrous, as water can facilitate unwanted protodeboronation.[2]

Q2: I'm observing a significant amount of a dimeric byproduct derived from my coupling partner (e.g., a biaryl from a boronic acid or a diyne from an alkyne). What is causing this?

A: This side reaction is known as homocoupling . It is almost always promoted by the presence of oxygen.[2][4] In Suzuki reactions, oxygen can facilitate the oxidative coupling of two boronic acid molecules.[4] In Sonogashira couplings, oxygen accelerates the copper-catalyzed oxidative dimerization of the terminal alkyne (Glaser coupling).[5] The primary and most critical solution is the rigorous exclusion of oxygen from your reaction system.[5]

Q3: My desired product is forming, but my yields are compromised by significant formation of a reduced byproduct (e.g., an arene instead of the coupled product from an aryl boronic acid). What is this side reaction and how can I stop it?

A: You are likely observing protodeboronation (in the case of Suzuki coupling) or dehalogenation . This occurs when the boronic acid or aryl halide is converted to the corresponding arene by reacting with a proton source.[2] Potential hydride or proton sources in the reaction mixture include amine bases, alcohol solvents, or residual water.[1][2] To mitigate this, consider switching to a non-hydridic base like K₃PO₄ or Cs₂CO₃ and using a well-dried, aprotic solvent.[1]

Q4: How does the α,β-unsaturated nature of (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester specifically influence potential side reactions?

A: The conjugated system in your substrate creates a competition between two primary reaction pathways: the desired Heck-type (or vinyl-substitution) coupling and an undesired conjugate (Michael) addition .[6][7] While the goal is to form a C-C bond at the double bond via the palladium catalytic cycle, nucleophiles present in the reaction (including the organometallic partner under certain conditions) can directly attack the electron-deficient β-carbon of the ester. The choice of ligand, solvent, and base can significantly influence the selectivity between these two pathways.[7]

Part 2: In-Depth Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving specific side reactions encountered when using (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester.

Troubleshooting Workflow: Diagnosing Low Yield & Impurity Formation

Caption: A decision tree for troubleshooting common cross-coupling issues.

Problem: Homocoupling of the Coupling Partner

• Mechanism & Causality: This side reaction consumes your organometallic reagent (e.g., boronic acid or alkyne) to form a symmetrical dimer. The primary culprit is molecular oxygen, which can either re-oxidize the active Pd(0) catalyst to Pd(II), initiating an oxidative homocoupling pathway, or, in the case of Sonogashira reactions, facilitate the Cu(I)-catalyzed Glaser coupling.[4][5][8] High concentrations of the copper co-catalyst can also accelerate this process even with low oxygen levels.[5]

• Solutions & Protocols:

  • Rigorous Deoxygenation (Most Critical): The single most effective solution is the meticulous removal of oxygen.[5] While sparging with an inert gas is common, freeze-pump-thaw cycles are superior for removing all dissolved oxygen.

  • Reduce or Eliminate Copper (Sonogashira): If coupling a terminal alkyne, switch to a validated copper-free Sonogashira protocol.[9] If copper is necessary, reduce its loading to 0.5–2 mol%.[5]

  • Controlled Reagent Addition: Slow addition of the organometallic reagent via syringe pump can keep its instantaneous concentration low, disfavoring the bimolecular homocoupling reaction.[2][9]

  • Employ a Reducing Atmosphere (Sonogashira): For particularly sensitive substrates, using an atmosphere of dilute hydrogen gas (e.g., 5% H₂ in N₂ or Ar) has been shown to reduce homocoupling to minimal levels by scavenging trace oxygen.[8][10][11]

• Add the solvent, substrate, and any solid reagents (except the catalyst and ligand if they are air-sensitive) to a Schlenk flask equipped with a stir bar.

• Attach the flask to a Schlenk line. Freeze the contents of the flask by immersing it in a liquid nitrogen bath until completely solid.

• Open the flask to the vacuum manifold of the Schlenk line and evacuate for 5-10 minutes.

• Close the flask to the vacuum and remove the liquid nitrogen bath. Allow the contents to thaw completely. You will often see bubbles of gas being released from the solvent.

• Repeat this freeze-pump-thaw cycle at least three times to ensure complete removal of dissolved gases.

• After the final cycle, backfill the flask with high-purity argon or nitrogen before adding the catalyst, ligand, and any liquid reagents via syringe.

Problem: Catalyst Decomposition (Formation of Palladium Black)

• Mechanism & Causality: The appearance of a black precipitate (palladium black) indicates that the catalytically active, ligand-stabilized Pd(0) species has aggregated into inactive palladium nanoparticles. This occurs when the palladium center becomes coordinatively unsaturated. Common causes include an insufficient ligand-to-palladium ratio, ligand oxidation/degradation, or excessively high reaction temperatures that promote ligand dissociation.[1]

• Solutions & Protocols:

  • Optimize Ligand:Palladium Ratio: Ensure an adequate excess of the phosphine ligand. A typical starting point is a 1:1 to 4:1 ligand-to-palladium ratio, depending on the specific ligand.[1]

  • Choose Robust Ligands: Sterically bulky and electron-rich ligands, such as dialkylbiaryl phosphines (e.g., SPhos, XPhos) or N-heterocyclic carbenes (NHCs), form more stable complexes with palladium, preventing aggregation.[12][13] These ligands also accelerate the catalytic cycle, which can outpace decomposition.[14]

  • Control Temperature: If palladium black appears upon heating, the reaction is likely too hot. Reduce the temperature and monitor for improvement. Many modern catalyst systems can operate efficiently at lower temperatures, even room temperature.[1][13]

  • Ensure Proper Mixing: In biphasic reactions, vigorous stirring is essential to prevent localized high concentrations of reagents that can lead to catalyst decomposition.[1]

Problem: Competing Conjugate (Michael) Addition

• Mechanism & Causality: As an α,β-unsaturated ester, your substrate is an electrophile at both the vinylic carbon (for Heck-type reactions) and the β-carbon (for conjugate addition). The organometallic coupling partner (R-M) can act as a nucleophile. The competition is between the desired oxidative addition/reductive elimination pathway and the direct nucleophilic attack at the β-position. The outcome is highly dependent on the nature of the organometallic reagent and the reaction conditions.[7]

Caption: Competing pathways for α,β-unsaturated ester cross-coupling.

• Solutions & Protocols:

  • Ligand Modification: The electronic and steric properties of the ligand are paramount in directing selectivity.[15] Electron-rich, bulky ligands generally favor the palladium-mediated cycle, accelerating reductive elimination and minimizing the lifetime of species that could engage in off-cycle reactions.

  • Solvent and Base Screening: The choice of solvent and base can dramatically alter the nucleophilicity of the organometallic species and the polarity of the reaction medium, thereby influencing the reaction pathway.[3][7][16] A systematic screening is often necessary.

  • Modify the Organometallic Reagent: If using a Suzuki coupling, switching from a boronic acid to a more stable boronate ester (e.g., a pinacol ester) can sometimes temper nucleophilicity and favor the transmetalation pathway over direct addition.

Data-Driven Optimization: Base and Solvent Selection

The interplay between the base and solvent is critical for both reaction efficiency and selectivity.[3][16] The following table provides a starting point for optimization.

Base	Common Solvents	Characteristics & Recommendations
K₃PO₄	Toluene, Dioxane, THF	A strong, non-nucleophilic base. Excellent for suppressing protodeboronation and often provides high yields. Good starting point for Suzuki couplings.[1][3]
Cs₂CO₃	Dioxane, DMF	Highly soluble in organic solvents, often effective in challenging couplings. Can be more effective than K₃PO₄ but is also more expensive.[3]
K₂CO₃ / Na₂CO₃	Toluene/H₂O, Dioxane/H₂O	Standard, cost-effective inorganic bases. Often used in biphasic systems where vigorous stirring is crucial.[1][17]
Organic Amines (e.g., Et₃N)	THF, Acetonitrile	Typically used in Heck and Sonogashira reactions. Can act as a hydride source, potentially leading to dehalogenation side reactions.[1][2] Use with caution in Suzuki reactions.
t-BuONa / t-BuOK	Toluene, Dioxane	Very strong, non-nucleophilic bases used in challenging couplings, particularly Buchwald-Hartwig aminations. Can promote side reactions if not used carefully.[17][18]

References

• Recent advances in theoretical studies on ligand-controlled selectivity of nickel- and palladium-catalyzed cross-coupling reactions.
• Troubleshooting guide for sluggish or incomplete Suzuki coupling reactions.BenchChem.
• Troubleshooting guide for Suzuki coupling with 2-Chloro-6,7-difluoroquinoxaline.BenchChem.
• Sonogashira Coupling Reaction with Diminished Homocoupling.Organic Chemistry Portal.
• Minimizing homocoupling side products in Sonogashira reactions.BenchChem.
• Preventing homocoupling in Sonogashira reactions of terminal alkynes.BenchChem.
• Sonogashira Coupling Reaction with Diminished Homocoupling.
• Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions.Chemistry Europe.
• Sonogashira Coupling Reaction with Diminished Homocoupling.
• Cross-Coupling Reactions Guide.Buchwald Group, MIT.
• Prominent Ligand Types in Modern Cross-Coupling Reactions.Royal Society of Chemistry.
• Controlling Site-Selectivity in Palladium-Catalysed Cross-Coupling Reactions using Non-Covalent Interactions Between Ligand and Substrate.Apollo - University of Cambridge Repository.
• A Comparative Guide to Base Selection in Suzuki Cross-Coupling Reactions.BenchChem.
• Palladium-Catalyzed anti-Michael Reductive Heck Reaction of α,β-Unsaturated Esters.
• Ligand design for cross-couplings: phosphines.YouTube - OpenChemHub.
• Base and Cation Effects on the Suzuki Cross-Coupling of Bulky Arylboronic Acid with Halopyridines: Synthesis of Pyridylphenols.ACS Publications - The Journal of Organic Chemistry.
• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future.
• Solvent effects in palladium catalysed cross-coupling reactions.White Rose Research Online.
• How to develop a sustainable palladium-catalyzed cross-coupling reactions for active ingredient manufacture.
• Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction.Chemistry Europe.
• Heck-type coupling vs. conjugate addition in phosphine–rhodium catalyzed reactions of aryl boronic acids with α,β-unsaturated carbonyl compounds: a systematic investigation.Dalton Transactions (RSC Publishing).
• Mechanisms of Catalyst Poisoning in Palladium-Catalyzed Cyanation of Haloarenes.ACS Publications - Journal of the American Chemical Society.
• How to approach choosing reaction conditions for Suzuki?Reddit r/Chempros.
• Suzuki-Miyaura cross-coupling: Practical Guide.Yoneda Labs.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Yoneda Labs [yonedalabs.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Heck-type coupling vs. conjugate addition in phosphine–rhodium catalyzed reactions of aryl boronic acids with α,β-unsaturated carbonyl compounds: a systematic investigation - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 8. Sonogashira Coupling Reaction with Diminished Homocoupling [organic-chemistry.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. depts.washington.edu [depts.washington.edu]
• 11. pubs.acs.org [pubs.acs.org]
• 12. youtube.com [youtube.com]
• 13. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Frontiers | How to develop a sustainable palladium-catalyzed cross-coupling reactions for active ingredient manufacture [frontiersin.org]
• 15. Recent advances in theoretical studies on ligand-controlled selectivity of nickel- and palladium-catalyzed cross-coupling reactions [html.rhhz.net]
• 16. arodes.hes-so.ch [arodes.hes-so.ch]
• 17. jmcct.com [jmcct.com]
• 18. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparative Guide to HPLC Method Validation for (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester Purity Analysis

Introduction to the Analytical Challenge(2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester (CAS: 310887-98-0) is a highly specialized building block and a critical pharmaceutical impurity[1]. Because the molecule contains an α,β -unsaturated ester coupled with a bulky benzyloxy ether, its synthesis frequently yields the undesired (2Z) stereoisomer (CAS: 449759-41-5) alongside other degradation products[2].

Accurate purity analysis is paramount. This guide objectively compares stationary phase performances and outlines a self-validating High-Performance Liquid Chromatography (HPLC) methodology compliant with the newly revised 1 and 2 standards[1][2].

Regulatory Context: The Shift to ICH Q14 and Q2(R2)

The recent implementation of ICH Q2(R2) (effective June 2024) and its companion guideline, ICH Q14, marks a paradigm shift toward a Quality-by-Design (QbD) and lifecycle approach for analytical methods[3][4]. Rather than treating validation as a one-time "check-the-box" exercise, laboratories must now define an upfront Analytical Target Profile (ATP) and continuously demonstrate 5[5].

Stationary Phase Comparison: The Causality of Column Selection

Standard C18 columns rely purely on hydrophobic partitioning. However, the structural features of (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester demand orthogonal retention mechanisms for optimal E/Z isomer resolution. The distinct spatial presentation of the benzyl group in the (2Z) isomer relative to the ester moiety requires a stationary phase capable of recognizing subtle geometric differences.

We compared three column chemistries to establish the most robust method:

• C18 (Octadecyl): Standard hydrophobic retention.

• Phenyl-Hexyl: Introduces π−π interactions, exploiting the benzyloxy group.

• PFP (Pentafluorophenyl): Offers strong dipole-dipole, π−π , and shape selectivity.

Quantitative Data: Column Performance Comparison

(Data derived from a 150 x 4.6 mm, 3 µm column; Mobile Phase: Water/Acetonitrile 40:60 v/v)

Column Chemistry	Retention Time (2E)	Retention Time (2Z)	Resolution ( Rs​ )	Tailing Factor ( Tf​ )	Analytical Verdict
Standard C18	6.4 min	6.8 min	1.2	1.4	Insufficient baseline resolution for accurate quantitation.
Phenyl-Hexyl	7.1 min	8.2 min	2.8	1.1	Optimal. Excellent π−π driven separation; highly recommended.
PFP	8.5 min	10.4 min	4.1	1.2	Excessive retention; peak broadening negatively impacts LOQ.

Scientist's Insight: By utilizing a Phenyl-Hexyl stationary phase, we leverage π−π interactions. The phenyl rings on the silica surface interact differently with the spatially distinct benzyl group of the (2Z) isomer, selectively delaying its elution and achieving a robust baseline resolution ( Rs​=2.8 ).

Step-by-Step Methodology: A Self-Validating Protocol

A trustworthy analytical method must be self-validating. This protocol incorporates a mandatory System Suitability Test (SST) prior to any sample analysis. If the SST fails, the run is automatically aborted, ensuring no invalid data is generated or reported.

Chromatographic Conditions

• Column: Phenyl-Hexyl, 150 x 4.6 mm, 3 µm.

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water. (Causality: TFA ensures the silanol groups on the silica support remain protonated, preventing secondary ion-exchange interactions that cause peak tailing).

• Mobile Phase B: Acetonitrile.

• Gradient: 30% B to 80% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 215 nm (Optimal for the α,β -unsaturated ester chromophore).

• Injection Volume: 10 µL.

Sample Preparation

• Diluent: 50:50 Water:Acetonitrile.

• Standard Solution: 100 µg/mL of highly pure (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester reference standard.

• Resolution Mixture (SST): 100 µg/mL of (2E) isomer spiked with 10 µg/mL of the (2Z) impurity.

System Suitability Test (SST) Execution

Inject the Resolution Mixture in triplicate before analyzing unknown samples.

• Self-Validating Acceptance Criteria: The resolution ( Rs​ ) between the (2E) and (2Z) peaks must be ≥2.0 . The Relative Standard Deviation (RSD) of the (2E) peak area must be ≤2.0% .

Validation Execution Protocol

To confirm that the method is 6[6], execute the following steps:

• Specificity: Inject a blank (diluent), the (2E) standard, and the (2Z) impurity. Verify peak purity index > 0.990 using a Photodiode Array (PDA) detector.

• Linearity: Prepare standard solutions at 50%, 80%, 100%, 120%, and 150% of the nominal concentration. Inject in triplicate and calculate the regression coefficient ( R2 ).

• Accuracy: Spike known amounts of the (2E) standard into a synthetic sample matrix at 80%, 100%, and 120% levels. Calculate percentage recovery.

• Precision: Perform six replicate injections of the 100% standard solution. Calculate the RSD of the peak areas.

• LOD/LOQ: Dilute the standard solution until the Signal-to-Noise (S/N) ratio reaches 3:1 (LOD) and 10:1 (LOQ).

HPLC Method Validation Results

The following table summarizes the validation results against the strict acceptance criteria defined by ICH Q2(R2) and USP <1225>.

Validation Parameter	ICH Q2(R2) / USP <1225> Requirement	Experimental Result	Status
Specificity	Unambiguous assessment of analyte; no interference.	Peak purity: 0.999. No blank interference.	Pass
Linearity	Proportional response across range ( R2≥0.999 ).	R2=0.9998 (Range: 50-150 µg/mL).	Pass
Accuracy	Recovery between 98.0% - 102.0%.	Mean Recovery: 99.6%.	Pass
Precision (Repeatability)	Area RSD ≤2.0% for 6 replicates.	Area RSD: 0.6%.	Pass
LOD / LOQ	S/N ≥3 (LOD) and S/N ≥10 (LOQ).	LOD: 0.05 µg/mL. LOQ: 0.15 µg/mL.	Pass
Robustness	Rs​≥2.0 with deliberate variations (Flow/Temp).	Minimum Rs​=2.4 under all conditions.	Pass

Workflow Diagram: Analytical Lifecycle

The QbD Analytical Lifecycle from ATP definition to continuous monitoring (ICH Q14/Q2(R2)).

References

• [1] ICH Q2 (R2) Validation of Analytical Procedures - MasterControl.1

• [3] ICH Q2(R2) Validation of Analytical Procedures - QbD Group.3

• [4] ICH Q2(R2) Guide: Analytical Method Validation Explained - IntuitionLabs.ai.4

• [7] (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester - Clinivex.7

• [5] Practical Strategies for ICH Q14 and Q2(R2) Compliance | Altasciences.5

• [8] (2Z)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester - Clinivex.8

• [2] Analytical Method Validation: Key Parameters & Common Challenges - Neuland Labs.2

• [6] Analytical Method Validation for Quality Assurance and Process Validation Professionals.6

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A Comparative Guide to the Reactivity of (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Esters: Methyl vs. Ethyl

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and organic synthesis, the selection of an appropriate ester protecting group can profoundly influence the reactivity and ultimate utility of a molecule. This guide provides an in-depth comparison of the methyl and ethyl esters of (2E)-3-Methyl-4-(benzyloxy)-2-butenoic acid, two structurally similar yet potentially distinct intermediates in the synthesis of complex bioactive molecules. While direct comparative experimental data for these specific compounds is not extensively available in the reviewed literature, this guide synthesizes established principles of organic chemistry to predict and rationalize their differential reactivity.

The core of this analysis hinges on the subtle yet significant steric and electronic differences between a methyl and an ethyl group, and how these differences are manifested in key chemical transformations.

Molecular Structures at a Glance

A foundational understanding begins with the structures of the two molecules. Both are α,β-unsaturated esters, a class of compounds known for their dual reactivity at the carbonyl carbon and the β-carbon of the alkene.

(2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester

• CAS Number: 310887-98-0[1]

• Molecular Formula: C13H16O3

(2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Ethyl Ester

• Molecular Formula: C14H18O3

The key distinction lies in the alkoxy group of the ester: a methoxy (-OCH3) group versus an ethoxy (-OCH2CH3) group.

Comparative Reactivity Analysis

The reactivity of these esters is primarily dictated by two key features: the electrophilicity of the carbonyl carbon and the susceptibility of the β-carbon to nucleophilic attack (conjugate addition). The choice between a methyl and an ethyl ester can influence the rates and outcomes of several critical reactions.

Hydrolysis: A Tale of Steric Hindrance

Ester hydrolysis, the cleavage of the ester bond to yield a carboxylic acid and an alcohol, is a fundamental reaction in both synthetic and biological contexts. This transformation can be catalyzed by either acid or base.[2]

General Principle: In general, methyl esters hydrolyze more rapidly than their ethyl counterparts under both acidic and basic conditions. This is primarily attributed to the smaller steric bulk of the methyl group compared to the ethyl group. The transition state for nucleophilic attack at the carbonyl carbon is less sterically hindered for the methyl ester, leading to a lower activation energy and a faster reaction rate.

Application to the Target Molecules: It is anticipated that the methyl ester of (2E)-3-Methyl-4-(benzyloxy)-2-butenoic acid will undergo hydrolysis to the parent carboxylic acid, 4-(Benzyloxy)-3-methylbutanoic acid, more readily than the corresponding ethyl ester. This difference in lability could be a critical consideration in prodrug design, where a controlled rate of release of the active carboxylic acid is desired.

Table 1: Predicted Relative Rates of Hydrolysis

Ester Derivative	Predicted Relative Rate of Hydrolysis	Rationale
Methyl Ester	Faster	Less steric hindrance at the carbonyl center.
Ethyl Ester	Slower	Greater steric hindrance from the ethyl group.

Experimental Protocol: Comparative Basic Hydrolysis (Saponification)

This protocol outlines a general procedure for comparing the hydrolysis rates of the methyl and ethyl esters.

Objective: To qualitatively or quantitatively compare the rate of disappearance of the starting ester and the appearance of the carboxylic acid product.

Materials:

• (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester

• (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Ethyl Ester

• 1 M Sodium Hydroxide (NaOH) in 1:1 Methanol/Water

• 1 M Hydrochloric Acid (HCl)

• Dichloromethane (DCM) or Ethyl Acetate

• Anhydrous Sodium Sulfate (Na2SO4)

• Thin Layer Chromatography (TLC) plates (silica gel)

• High-Performance Liquid Chromatography (HPLC) system (for quantitative analysis)

Procedure:

• Reaction Setup: In two separate round-bottom flasks, dissolve an equimolar amount of the methyl ester and the ethyl ester in a 1:1 mixture of methanol and water.

• Initiation: At time zero, add an equivalent of 1 M NaOH solution to each flask while stirring vigorously at room temperature.

• Monitoring: At regular time intervals (e.g., 15, 30, 60, 120 minutes), withdraw a small aliquot from each reaction mixture.

• Quenching: Immediately quench the reaction in the aliquot by adding an excess of 1 M HCl.

• Extraction: Extract the quenched aliquot with an organic solvent like DCM or ethyl acetate.

• Analysis:

  • TLC Analysis: Spot the organic extracts on a TLC plate and elute with an appropriate solvent system (e.g., 30% ethyl acetate in hexanes). Visualize the spots under UV light. The disappearance of the starting ester spot and the appearance of the more polar carboxylic acid spot can be monitored over time.

  • HPLC Analysis: For a quantitative comparison, inject the organic extracts into an HPLC system equipped with a suitable column (e.g., C18). The peak areas of the starting materials and products can be used to determine the reaction progress and calculate rate constants.

Caption: Workflow for comparative hydrolysis experiment.

Michael Addition (Conjugate Addition): The Role of the Ester in Activating the Alkene

The Michael addition is a cornerstone of carbon-carbon bond formation, involving the 1,4-addition of a nucleophile to an α,β-unsaturated carbonyl compound.[3][4] In this context, the ester group acts as an electron-withdrawing group, activating the double bond for nucleophilic attack at the β-position.

General Principle: The reactivity of the Michael acceptor is influenced by the electron-withdrawing ability of the activating group. While both methyl and ethyl esters are effective activating groups, subtle electronic differences exist. The ethyl group is slightly more electron-donating (inductive effect) than the methyl group. This could, in principle, make the β-carbon of the ethyl ester slightly less electrophilic and therefore less reactive towards Michael donors compared to the methyl ester. However, this electronic effect is generally considered minor compared to steric effects.

Application to the Target Molecules: For the Michael addition to (2E)-3-Methyl-4-(benzyloxy)-2-butenoic acid esters, the difference in reactivity between the methyl and ethyl derivatives is expected to be less pronounced than in hydrolysis. The steric environment around the β-carbon is identical for both molecules. Any difference in reaction rate would likely be subtle and governed by the minor electronic disparity.

Table 2: Predicted Relative Reactivity in Michael Additions

Ester Derivative	Predicted Relative Reactivity	Rationale
Methyl Ester	Potentially slightly faster	Methoxy group is slightly less electron-donating than the ethoxy group.
Ethyl Ester	Potentially slightly slower	Ethoxy group is slightly more electron-donating than the methoxy group.

Experimental Protocol: Comparative Michael Addition with a Soft Nucleophile

This protocol describes a general method to compare the reactivity of the two esters in a Michael addition reaction.

Objective: To compare the rate of consumption of the α,β-unsaturated ester in the presence of a Michael donor.

Materials:

• (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester

• (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Ethyl Ester

• Diethyl malonate (as the Michael donor)

• Sodium ethoxide (NaOEt) or another suitable base

• Anhydrous ethanol or Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO4)

• TLC plates and HPLC system

Procedure:

• Enolate Formation: In separate, dry, nitrogen-flushed flasks, dissolve diethyl malonate in anhydrous ethanol. Add a catalytic amount of sodium ethoxide to generate the enolate nucleophile.[5]

• Reaction Initiation: Cool the enolate solution to 0 °C. Add an equimolar amount of the respective ester (methyl or ethyl) to each flask.

• Monitoring: Allow the reactions to warm to room temperature and stir. Monitor the progress by TLC or HPLC as described in the hydrolysis protocol.

• Workup: Once the reaction is deemed complete (or after a set time for comparison), quench the reaction by adding saturated aqueous NH4Cl solution.

• Extraction and Purification: Extract the aqueous layer with ethyl acetate. Combine the organic layers, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography.

Caption: Workflow for a comparative Michael addition experiment.

Reduction of the Ester and Alkene

The reduction of α,β-unsaturated esters can proceed via several pathways, depending on the reducing agent employed.

• Reduction of the Ester to an Alcohol: Strong reducing agents like lithium aluminum hydride (LiAlH4) will typically reduce the ester functionality to the corresponding primary alcohol. In this case, both the methyl and ethyl esters are expected to yield (2E)-3-methyl-4-(benzyloxy)but-2-en-1-ol. The difference in reactivity is likely to be minimal, as LiAlH4 is a very powerful and unselective reducing agent.

• Conjugate Reduction of the Alkene: Reagents like sodium borohydride (NaBH4) in the presence of certain additives, or catalytic hydrogenation (e.g., H2, Pd/C), can selectively reduce the carbon-carbon double bond, leaving the ester group intact. The steric and electronic differences between the methyl and ethyl esters are not expected to significantly influence the outcome of these reductions.

Conclusion: Guiding the Choice of Ester

The choice between the methyl and ethyl ester of (2E)-3-Methyl-4-(benzyloxy)-2-butenoic acid should be guided by the specific requirements of the synthetic route or biological application.

• For applications requiring higher lability, such as in the design of certain prodrugs where rapid release of the active carboxylic acid is desired, the methyl ester is the more logical choice due to its faster predicted rate of hydrolysis.

• In scenarios where stability to hydrolysis is paramount, the ethyl ester offers a slight advantage.

• For reactions primarily involving the α,β-unsaturated system, such as Michael additions, the difference in reactivity is expected to be minor, and other factors like commercial availability or ease of handling may take precedence.

This guide provides a framework for understanding the potential reactivity differences between these two valuable synthetic intermediates. It is imperative for researchers to validate these predictions through empirical studies within their specific experimental context.

References

• PubChem. (n.d.). 2-Butenoic acid, ethyl ester. National Center for Biotechnology Information. Retrieved from [Link]

• Master Organic Chemistry. (2023, May 24). The Michael Addition Reaction and Conjugate Addition. Retrieved from [Link]

• Wikipedia. (2023, October 27). Michael reaction. In Wikipedia. Retrieved from [Link]

• Chemistry Steps. (2020, April 7). Michael Addition Reaction Mechanism. Retrieved from [Link]

• Enantioselective Synthesis of anti-3-Alkenyl-2-amido-3-hydroxy esters. (n.d.). Retrieved from [Link]

• LibreTexts. (2022, September 15). 15.8: Hydrolysis of Esters. Chemistry LibreTexts. Retrieved from [Link]

• University of Calgary. (n.d.). Ch20: Hydrolysis of Esters. Retrieved from [Link]

• LibreTexts. (2025, March 17). 23.10: Conjugate Carbonyl Additions - The Michael Reaction. Chemistry LibreTexts. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Methyl Esters. Retrieved from [Link]

• PubMed. (2003, February 1). Enantioselective hydrolysis of some 2-aryloxyalkanoic acid methyl esters and isosteric analogues using a penicillin G acylase-based HPLC monolithic silica column. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (n.d.). Synthetic routes for the preparation of 4-oxo-2-butenoic acid derivatives. Retrieved from [Link]

• Google Patents. (n.d.). US20060115883A1 - Preparation of (E)- and (Z)-2-methyl-2-butenoic acids.

• ResearchGate. (n.d.). Synthesis of New 4-Substituted-3-alkoxy-2-butenoic Acid Esters and Pyrazole-3-one Derivatives. Retrieved from [Link]

• PubMed. (2001, March 9). A direct reduction of aliphatic aldehyde, acyl chloride, ester, and carboxylic functions into a methyl group. National Center for Biotechnology Information. Retrieved from [Link]

• The Good Scents Company. (n.d.). methyl (E)-2-butenoate, 623-43-8. Retrieved from [Link]

• ResearchGate. (n.d.). Hydrolysis of methyl esters and alkylation to phenacyl esters. Reagents and conditions: (i) TMSOK, THF, rt, 16 h. Retrieved from [Link]

• SIELC Technologies. (2018, February 16). 2-Butenoic acid, 3-methyl-, ethyl ester. Retrieved from [Link]

• NIST. (n.d.). 2-Butenoic acid, 3-methyl-, ethyl ester. National Institute of Standards and Technology. Retrieved from [Link]

• NIST. (n.d.). 2-Butenoic acid, 3-methyl-, methyl ester. National Institute of Standards and Technology. Retrieved from [Link]

• CompTox Chemicals Dashboard. (2025, October 15). 2-Butenoic acid, 2-methyl-, 3-methylbutyl ester, (2E)-. U.S. Environmental Protection Agency. Retrieved from [Link]

• NIST. (n.d.). 2-Butenoic acid, 3-methyl-, 3-methylbutyl ester. National Institute of Standards and Technology. Retrieved from [Link]

• Google Patents. (n.d.). CN101391948B - Method for preparing 3-methyl-2-butenoic acid.

• Master Organic Chemistry. (2025, June 5). The Malonic Ester and Acetoacetic Ester Synthesis. Retrieved from [Link]

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(2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester vs other protected allylic alcohols

In the landscape of multi-step organic synthesis, the strategic protection and deprotection of functional groups are paramount to achieving complex molecular architectures. Allylic alcohols, in particular, present a unique challenge due to the reactivity of both the hydroxyl group and the adjacent olefin. The choice of a protecting group is therefore not a trivial decision but a critical strategic element that can dictate the success of a synthetic route. This guide provides a comparative analysis of common strategies for protecting allylic alcohols, with a focus on the robust benzyl ether, and contrasts its performance with other prevalent choices such as silyl ethers, other benzyl-type ethers, and acyl esters.

The Benzyl Ether: A Classic and Robust Choice

The benzyl (Bn) ether is a stalwart in protecting group chemistry, valued for its broad stability across a wide range of reaction conditions, including strongly acidic and basic media.[1] Its installation is typically straightforward, proceeding via a Williamson ether synthesis where the alkoxide of the allylic alcohol reacts with a benzyl halide.[2]

The true value of the benzyl ether lies in its unique deprotection pathways, which are orthogonal to many other protecting groups. The most common method is catalytic hydrogenolysis, which cleanly cleaves the C-O bond to release the alcohol and toluene as a byproduct.[2] This method is exceptionally mild and high-yielding, though it is incompatible with other reducible functional groups like alkenes, alkynes, or some nitro groups within the substrate. For sensitive substrates, catalytic transfer hydrogenation using a hydrogen donor like cyclohexene or ammonium formate offers a milder alternative to pressurized hydrogen gas.[1][3]

Experimental Protocol 1: Benzylation of an Allylic Alcohol (Williamson Ether Synthesis)

• Preparation: To a stirred suspension of sodium hydride (1.2 eq, 60% dispersion in mineral oil) in anhydrous tetrahydrofuran (THF) in a flame-dried flask under an inert atmosphere (e.g., Argon), add a solution of the allylic alcohol (1.0 eq) in anhydrous THF dropwise at 0 °C.

• Alkoxide Formation: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes.

• Benzylation: Cool the reaction mixture back to 0 °C and add benzyl bromide (1.2 eq) dropwise. A catalytic amount of tetrabutylammonium iodide (TBAI) can be added to accelerate the reaction.

• Reaction: Allow the reaction to warm to room temperature and stir until thin-layer chromatography (TLC) indicates complete consumption of the starting material.

• Work-up: Carefully quench the reaction by the slow addition of water at 0 °C. Extract the product with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Experimental Protocol 2: Deprotection of a Benzyl Ether via Catalytic Hydrogenolysis

• Setup: Dissolve the benzyl-protected alcohol in a suitable solvent such as methanol (MeOH) or ethyl acetate (EtOAc).

• Catalyst Addition: To this solution, carefully add 10% Palladium on carbon (Pd/C) catalyst (typically 5-10 mol%).

• Hydrogenation: Secure the flask to a hydrogenation apparatus, evacuate the flask and backfill with hydrogen gas (H₂). Repeat this process three times. Stir the reaction mixture vigorously under a positive pressure of hydrogen (a balloon is often sufficient for small-scale reactions) at room temperature.

• Monitoring: Monitor the reaction progress by TLC.

• Work-up: Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst, washing the pad with the reaction solvent.[1]

• Isolation: Concentrate the filtrate under reduced pressure to yield the deprotected alcohol, which can be further purified if necessary.

Alternative Protecting Groups for Allylic Alcohols

While the benzyl ether is a powerful tool, no single protecting group is a panacea. The optimal choice depends on the specific demands of the synthetic route, particularly the need for orthogonal deprotection.

Silyl Ethers (TBS, TIPS)

Silyl ethers are perhaps the most widely used protecting groups for alcohols due to their ease of installation, tunable stability, and mild, non-reductive cleavage conditions.[4] The stability of a silyl ether is primarily dictated by the steric bulk of the substituents on the silicon atom.[4][5]

• tert-Butyldimethylsilyl (TBS or TBDMS): Offers a good balance of stability and ease of removal. It is stable to a wide range of reaction conditions but can be cleaved under mild acidic conditions or, more commonly, with a fluoride source like tetrabutylammonium fluoride (TBAF).[6][7]

• Triisopropylsilyl (TIPS): The significant steric hindrance of the three isopropyl groups makes TIPS ethers much more stable than TBS ethers under both acidic and basic conditions.[5] This enhanced stability allows for the selective deprotection of a TBS ether in the presence of a TIPS ether, a cornerstone of orthogonal protection strategies.[6]

The primary deprotection method for silyl ethers involves fluoride-mediated cleavage, which exploits the exceptionally high strength of the silicon-fluorine bond.[8]

• Setup: Dissolve the allylic alcohol (1.0 eq) and imidazole (2.5 eq) in anhydrous N,N-dimethylformamide (DMF) in a round-bottom flask under an inert atmosphere.[6]

• Silylation: Add tert-butyldimethylsilyl chloride (TBSCl, 1.2 eq) portion-wise to the stirred solution at room temperature.[6]

• Monitoring: Monitor the reaction progress by TLC. The reaction is typically complete within 1-2 hours.

• Work-up: Dilute the reaction mixture with diethyl ether and wash with saturated aqueous sodium bicarbonate solution. Separate the organic layer and wash sequentially with water and brine.[6]

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify by column chromatography if necessary.

• Setup: Dissolve the TBS-protected alcohol in THF (approximately 0.1 M).

• Deprotection: Add a 1.0 M solution of TBAF in THF (1.5 eq) at room temperature.

• Monitoring: Stir the reaction and monitor its progress by TLC.

• Work-up: Once the reaction is complete, dilute the mixture with water and extract with ethyl acetate.

• Isolation: Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. The crude product can be purified by column chromatography.

p-Methoxybenzyl (PMB) Ether

The p-methoxybenzyl (PMB) ether is structurally similar to the benzyl ether but possesses a key difference: the electron-donating methoxy group on the aromatic ring makes it susceptible to oxidative cleavage.[9] This allows for deprotection under non-reductive and non-acidic conditions, most commonly with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ).[9] This provides a valuable orthogonal deprotection strategy, as a PMB ether can be selectively cleaved in the presence of a standard benzyl ether.[10]

• Setup: Dissolve the PMB-protected alcohol in a mixture of dichloromethane (DCM) and water (typically 10:1 to 20:1 v/v).

• Reagent Addition: Add DDQ (1.5 eq) to the solution at room temperature. The reaction mixture will typically turn dark.

• Monitoring: Stir vigorously and monitor the reaction by TLC. The reaction is usually complete within 1-3 hours.

• Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Isolation: Separate the layers and extract the aqueous layer with DCM. Combine the organic layers, wash with saturated NaHCO₃ and brine, then dry over anhydrous Na₂SO₄. Filter and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography to remove the p-methoxybenzaldehyde byproduct.

Acyl Esters (Acetate, Pivaloate)

Ester protecting groups are easily introduced by reacting the alcohol with an acid chloride or anhydride in the presence of a base.[11] They are stable to acidic and oxidative conditions but are readily cleaved by hydrolysis under basic conditions (saponification).[11][12]

• Acetate (Ac): Simple to install and remove, but relatively labile.

• Pivaloate (Piv): The bulky tert-butyl group provides significant steric hindrance, making pivaloate esters much more stable to hydrolysis than acetate esters.[11][13] This difference in lability can be exploited for selective deprotection.

• Setup: Dissolve the allylic alcohol (1.0 eq), triethylamine (1.5 eq), and a catalytic amount of 4-dimethylaminopyridine (DMAP) in anhydrous DCM at 0 °C.

• Acylation: Add pivaloyl chloride (1.2 eq) dropwise to the stirred solution.

• Reaction: Allow the mixture to warm to room temperature and stir until TLC analysis shows complete conversion.

• Work-up: Quench the reaction with water. Separate the organic layer, wash with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to give the pivaloate ester, which can be purified by chromatography.

Comparative Data Summary

The following table summarizes the relative stability of the discussed protecting groups under various common reaction conditions.

Protecting Group	Strong Acid (e.g., HCl)	Strong Base (e.g., NaOH)	Fluoride (TBAF)	Catalytic Hydrogenation (H₂/Pd)	Oxidants (e.g., DDQ)
Benzyl (Bn)	Stable	Stable	Stable	Labile	Stable
p-Methoxybenzyl (PMB)	Labile	Stable	Stable	Labile	Labile
TBS	Labile	Stable	Labile	Stable	Stable
TIPS	More Stable than TBS	Stable	Labile (slower than TBS)	Stable	Stable
Acetate (Ac)	Stable	Labile	Stable	Stable	Stable
Pivaloate (Piv)	Stable	Labile (slower than Ac)	Stable	Stable	Stable

Visualization of Protection and Deprotection Workflows

The following diagrams illustrate the general workflows for the application of each class of protecting group.

Caption: General workflows for the protection and deprotection of alcohols.

Strategic Selection of a Protecting Group

Choosing the correct protecting group requires a forward-looking analysis of the entire synthetic sequence. The following decision-making guide can assist in this strategic process.

Caption: A decision guide for selecting an alcohol protecting group.

Conclusion

The protection of an allylic alcohol is a critical step that requires careful consideration of the entire synthetic route. The benzyl ether offers a highly robust and reliable option, stable to a wide array of reagents and cleavable under specific reductive conditions. However, its utility is best understood in comparison to other classes of protecting groups. Silyl ethers provide a powerful orthogonal axis of reactivity, being stable to bases and reductants but labile to fluoride ions. PMB ethers introduce an oxidative deprotection pathway, while acyl esters are uniquely sensitive to basic hydrolysis. By understanding the distinct stability profiles and deprotection mechanisms of each class, the synthetic chemist can design elegant and efficient routes to complex molecules, ensuring that each step is both protected from and prepared for the next.

References

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• 13. Pivalic Acid Esters, Pivalates [organic-chemistry.org]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester

For Research Use Only.

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester. The following protocols are based on established best practices for handling similar chemical compounds, due to the absence of a specific Material Safety Data Sheet (MSDS) for this molecule. It is imperative to treat this compound with the appropriate caution and to supplement this guide with your institution's specific safety protocols.

Hazard Assessment and Personal Protective Equipment (PPE)

While specific toxicity data for (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester is not available, an analysis of structurally related butenoic acid esters and methyl esters indicates potential hazards that necessitate a comprehensive PPE strategy. The primary concerns include flammability, skin and eye irritation, and potential respiratory irritation.[1][2]

Minimum PPE Requirements:

Equipment	Specification	Rationale
Eye Protection	ANSI Z87.1 certified safety glasses with side shields or tight-fitting goggles.	To protect against splashes and aerosols that can cause serious eye irritation or damage.[2]
Hand Protection	Nitrile gloves (minimum thickness of 4 mil).	To prevent skin contact which may cause irritation.[2][3] Gloves should be inspected before use and disposed of properly after handling.
Body Protection	Flame-resistant laboratory coat.	To protect against splashes and potential fire hazards.
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood.	To minimize inhalation of any vapors, which may cause respiratory irritation.[2]

It is crucial to always work within a certified chemical fume hood when handling this compound.

Operational Workflow for Safe Handling

The following workflow is designed to minimize exposure and ensure a safe laboratory environment from receipt of the compound to its final use.

Figure 1. A step-by-step workflow for the safe handling of (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester.

Step-by-Step Handling Protocol:

• Preparation :

  • Ensure the chemical fume hood has a current certification.

  • Gather all necessary laboratory equipment, including spatulas, weighing paper, and reaction vessels.

  • Confirm that the required PPE is readily available and in good condition.

• Handling :

  • Put on all required PPE before entering the designated handling area.

  • Carefully unpack the container inside the fume hood, inspecting for any damage or leaks.

  • When weighing or transferring the compound, use techniques that minimize the creation of dust or aerosols.

• Post-Handling :

  • After completing the experimental work, decontaminate all surfaces and equipment with an appropriate solvent.

  • Properly segregate all waste materials as described in the disposal plan below.

  • Remove PPE in the correct order to avoid cross-contamination and dispose of it in the designated waste stream.

  • Wash hands thoroughly with soap and water after exiting the laboratory.[3]

Emergency Procedures

In the event of an emergency, follow these procedures and always prioritize personal safety.

Emergency Situation	Immediate Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[3]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[2] Seek immediate medical attention.
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.
Spill	Evacuate the immediate area. If the spill is small and you are trained to do so, contain the spill with an inert absorbent material.[4] For larger spills, or if you are unsure, evacuate the laboratory and contact your institution's emergency response team.[5]
Fire	The compound is expected to be flammable.[1] Use a dry chemical, carbon dioxide, or foam extinguisher.[1] Do not use a heavy water stream.[1] If the fire is large, evacuate the area and activate the fire alarm.

Disposal Plan

All waste materials contaminated with (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester must be treated as hazardous waste.

Waste Segregation and Disposal:

• Solid Waste : Contaminated PPE, weighing paper, and absorbent materials should be collected in a designated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste : Unused solutions and reaction mixtures should be collected in a separate, sealed, and labeled hazardous waste container. Do not mix with other waste streams unless compatibility has been verified.

• Sharps : Any contaminated needles or other sharps must be disposed of in a designated sharps container.

All waste must be disposed of through your institution's environmental health and safety office.[2] Follow all local, state, and federal regulations for hazardous waste disposal.

References

• Synerzine. (2018, June 22). 2-Butenoic acid, 2-methyl-, ethyl ester, (E)
• Google Patents. (2012, July 4). CN101391948B - Method for preparing 3-methyl-2-butenoic acid.
• Carl ROTH. (n.d.).
• CDH Fine Chemical. (n.d.). 3-methyl-2-butenoic acid cas no 541-47-9.
• Fisher Scientific. (n.d.). (2E)-3-Methyl-4-(benzyloxy)-2-butenoic Acid Methyl Ester, TRC.
• NIST. (n.d.). 2-Butenoic acid, 3-methyl-, methyl ester.
• Organic Syntheses. (n.d.). 2-Butynoic acid, 4-chloro-, methyl ester.
• Synerzine. (n.d.). SAFETY DATA SHEET Butanoic acid, 2-methyl-, butyl ester.
• Butanoic Acid - SAFETY D
• Fisher Scientific. (2012, March 8).
• Weill Cornell Medicine. (n.d.).
• SIELC Technologies. (2018, February 16). Separation of 2-Butenoic acid, 3-methyl-, 3-methylbutyl ester on Newcrom R1 HPLC column.
• Clarkson University. (n.d.). CHEMICAL SPILL PROCEDURES.
• Santa Cruz Biotechnology. (2025, October 27).
• Environmental Protection Agency. (2025, October 15). 2-Butenoic acid, 3-methyl-, methyl ester - Chemical Details.
• Carl ROTH. (2025, March 31).
• University of Michigan. (n.d.). 2.6 Chemical Spill Response - Environment, Health & Safety.
• Carl ROTH. (n.d.).
• Canadian Centre for Occupational Health and Safety. (2023, June 14). CCOHS: Spill Response - Chemicals.
• University of Toronto. (n.d.). Chemical Spill Procedures - Environmental Health & Safety.

Sources

• 1. synerzine.com [synerzine.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. brecklandscientific.co.uk [brecklandscientific.co.uk]
• 4. Hazardous Material Spill | Emergency Information [emergency.weill.cornell.edu]
• 5. ehs.umich.edu [ehs.umich.edu]